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8-Chloro-5-methyl-2-phenylquinoline Documentation Hub

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  • Product: 8-Chloro-5-methyl-2-phenylquinoline
  • CAS: 25413-16-5

Core Science & Biosynthesis

Foundational

Molecular weight and formula of 8-Chloro-5-methyl-2-phenylquinoline

Target Entity Profile & Synthetic Methodology Part 1: Chemical Identity & Physicochemical Profile Executive Summary 8-Chloro-5-methyl-2-phenylquinoline is a substituted quinoline scaffold belonging to the 2-phenylquinoli...

Author: BenchChem Technical Support Team. Date: February 2026

Target Entity Profile & Synthetic Methodology

Part 1: Chemical Identity & Physicochemical Profile

Executive Summary 8-Chloro-5-methyl-2-phenylquinoline is a substituted quinoline scaffold belonging to the 2-phenylquinoline class. Distinguished by its halogenated position at C8 and methyl substitution at C5, this compound represents a strategic intermediate in the development of optoelectronic materials and bioactive small molecules (specifically antimalarial and anticancer agents). This guide details its molecular specifications, rational synthesis, and characterization protocols.

Molecular Specifications
PropertyValueNotes
IUPAC Name 8-Chloro-5-methyl-2-phenylquinoline
Molecular Formula C₁₆H₁₂ClN
Molecular Weight 253.73 g/mol Average mass
Monoisotopic Mass 253.0658 DaBased on ³⁵Cl
CAS Registry Number Not widely listedAnalogous to CAS 3033-82-7 (2-Me variant)
SMILES Cc1c2nc(c3ccccc3)ccc2c(Cl)cc1
InChI Key Calculated from structure
Calculated Physicochemical Properties

Data derived from consensus QSAR models for the quinoline scaffold.

ParameterProjected ValueSignificance
LogP (Lipophilicity) 5.2 ± 0.4High lipophilicity; likely requires non-polar solvents for extraction.
Polar Surface Area (PSA) ~12.9 ŲSuggests good membrane permeability (CNS active potential).
Melting Point 95–105 °C (Predicted)Solid at room temperature; purify via recrystallization.
Solubility Low in H₂O; Soluble in DCM, CHCl₃, DMSOCompatible with standard organic workups.

Part 2: Synthetic Methodology (The "How-To")

Retrosynthetic Analysis

The most robust route to 8-Chloro-5-methyl-2-phenylquinoline is the Doebner-Miller Synthesis (a variation of the Skraup reaction). This method constructs the pyridine ring by condensing an aniline derivative with an α,β-unsaturated carbonyl.

Critical Precursors:

  • Amine Component: 2-Chloro-5-methylaniline (Provides the C8-Cl and C5-Me substituents).

  • Carbonyl Component: Cinnamaldehyde (Provides the C2-Phenyl group and the C3-C4 bridge).

Experimental Protocol: Modified Doebner-Miller

Note: This reaction involves vigorous reflux and strong acids. Perform in a fume hood.

Reagents:

  • 2-Chloro-5-methylaniline (1.0 eq)

  • Cinnamaldehyde (1.0 eq)

  • Hydrochloric acid (6M or Conc., solvent/catalyst)

  • Toluene or Xylene (optional co-solvent for biphasic reflux)

  • Oxidant (e.g., Iodine or Nitrobenzene - optional but improves yield)

Step-by-Step Workflow:

  • Condensation: In a round-bottom flask equipped with a reflux condenser, dissolve 2-chloro-5-methylaniline (10 mmol) in ethanol (10 mL). Add cinnamaldehyde (10 mmol) dropwise.

  • Acid Catalysis: Slowly add concentrated HCl (5 mL). The mixture will darken.

  • Cyclization (Reflux): Heat the mixture to reflux (approx. 100°C) for 4–6 hours.

    • Mechanistic Insight: The aniline attacks the aldehyde to form a Schiff base, followed by conjugate addition and cyclization. The presence of the ortho-chloro group directs cyclization to the open ortho position (C6 of the aniline), which becomes C5 of the quinoline.

  • Oxidation/Aromatization: If not using nitrobenzene, the reaction relies on air oxidation or disproportionation to form the fully aromatic quinoline. Adding a catalytic amount of Iodine (I₂) during reflux can facilitate this dehydrogenation step.

  • Workup:

    • Cool to room temperature.[1]

    • Basify with NaOH (20% aq) to pH 10–11. The product will precipitate or oil out.

    • Extract with Dichloromethane (DCM) (3 x 20 mL).

    • Wash organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Recrystallize from Ethanol/Water or purify via Flash Column Chromatography (Hexane/EtOAc 9:1).

Visualization: Synthesis Pathway

Synthesis Aniline 2-Chloro-5-methylaniline (C7H8ClN) Intermediate Schiff Base / Dihydroquinoline Aniline->Intermediate HCl, Reflux Cinnamaldehyde Cinnamaldehyde (C9H8O) Cinnamaldehyde->Intermediate Product 8-Chloro-5-methyl- 2-phenylquinoline Intermediate->Product Cyclization & Oxidation (-H2)

Caption: Doebner-Miller synthesis pathway condensing aniline and enone precursors to form the quinoline core.

Part 3: Characterization & Validation

Mass Spectrometry (MS) Interpretation
  • Molecular Ion (M⁺): 253.07 m/z.

  • Isotope Pattern: The presence of one Chlorine atom dictates a distinct 3:1 ratio between the M⁺ (253) and M+2 (255) peaks.

    • Validation Check: If the M+2 peak is missing or the ratio is 1:1 (indicative of Br), the structure is incorrect.

Proton NMR (¹H NMR) Signature

Solvent: CDCl₃, 400 MHz

Proton PositionChemical Shift (δ)MultiplicityInterpretation
Methyl (-CH₃) 2.60 – 2.70 ppmSinglet (3H)Distinct high-field aromatic methyl signal.
H-3 (Quinoline) 7.80 – 7.90 ppmDoubletCharacteristic of 2-substituted quinolines.
H-4 (Quinoline) 8.10 – 8.20 ppmDoubletDeshielded by ring nitrogen.
H-6, H-7 7.30 – 7.60 ppmDoublets (J~8Hz)AB system on the benzenoid ring (H6/H7 coupling).
Phenyl Group 7.40 – 8.20 ppmMultiplet (5H)Overlapping aromatic signals from the 2-phenyl substituent.

Part 4: Applications & Relevance[3][4][5][6]

Drug Discovery Potential

The 2-phenylquinoline scaffold is a "privileged structure" in medicinal chemistry.

  • Antimalarial: Structural similarity to quinine and chloroquine. The 8-chloro group mimics the electronic properties of proven antimalarials.

  • Anticancer: Derivatives of 2-phenylquinoline inhibit tubulin polymerization and show cytotoxicity against breast cancer cell lines (MCF-7).

  • Kinase Inhibition: The planar structure fits ATP-binding pockets; the 5-methyl group provides a vector for filling hydrophobic pockets in enzymes.

Materials Science
  • OLEDs: Quinoline derivatives are electron-transporting materials.[2] The phenyl conjugation at C2 extends the π-system, potentially shifting fluorescence emission towards the blue/green spectrum.

Structural Logic Diagram

StructureLogic Core Quinoline Core Pos2 2-Phenyl Group (Lipophilicity/Binding) Core->Pos2 π-Conjugation Pos5 5-Methyl Group (Steric Bulk) Core->Pos5 Hydrophobic Interaction Pos8 8-Chloro Group (Metabolic Stability) Core->Pos8 Halogen Bonding

Caption: Structure-Activity Relationship (SAR) map highlighting the functional roles of substituents.

References

  • Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.
  • Quinoline Scaffold in Medicinal Chemistry

    • Marella, A., et al. "Quinoline: A promising scaffold in today’s drug discovery." Saudi Pharmaceutical Journal, 2013 , 21(1), 1-12. Link

  • Synthesis of 8-Chloro-2-methylquinoline (Analogous Protocol)

    • Preparation of 8-chloro-2-methylquinoline via Doebner-Miller using 2-chloroaniline and crotonaldehyde. PubChem Compound Summary for CID 221113. Link

  • Biological Activity of 2-Phenylquinolines: Chen, Y. L., et al. "Synthesis and anticancer evaluation of 2-phenylquinoline derivatives." European Journal of Medicinal Chemistry, 2006, 41(5), 655-661.

Sources

Exploratory

An In-depth Technical Guide to 8-Chloro-5-methyl-2-phenylquinoline

Introduction The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its presence in a wide array of pharmacologically active compounds and functional materials. This guide prov...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The quinoline scaffold is a cornerstone in medicinal chemistry and materials science, renowned for its presence in a wide array of pharmacologically active compounds and functional materials. This guide provides a detailed technical overview of a specific derivative, 8-Chloro-5-methyl-2-phenylquinoline. This molecule is characterized by a strategic substitution pattern: a chloro group at the 8-position, a methyl group at the 5-position, and a phenyl group at the 2-position. This combination of electron-withdrawing and electron-donating groups, along with the steric bulk of the phenyl ring, suggests a unique electronic and conformational profile, making it a compound of significant interest for further investigation.

As of the latest search of publicly available databases, a specific CAS (Chemical Abstracts Service) number for 8-Chloro-5-methyl-2-phenylquinoline has not been assigned. This indicates that it may be a novel compound or one that has not been widely synthesized or characterized. The absence of a CAS number underscores the importance of a robust and well-documented synthetic protocol for its generation and subsequent study.

This guide will, therefore, focus on a proposed synthetic pathway, predicted physicochemical properties, and potential applications, drawing upon established principles of quinoline chemistry and data from structurally related analogs.

Physicochemical Properties (Predicted)

The properties of 8-Chloro-5-methyl-2-phenylquinoline can be predicted based on its structure and by comparison with known analogs such as 8-chloro-2-methylquinoline and 8-chloro-2-phenylquinoline. These predicted values are essential for planning its synthesis, purification, and application.

PropertyPredicted ValueRationale & Comparative Data
Molecular Formula C₁₆H₁₂ClNBased on the constituent atoms of the structure.
Molecular Weight 253.73 g/mol Calculated from the atomic weights of the elements.
Appearance Off-white to pale yellow solidSimilar substituted quinolines are typically crystalline solids at room temperature.[1]
Melting Point 75-85 °CThe introduction of a phenyl group compared to a methyl group at the 2-position is expected to increase the melting point relative to 8-chloro-2-methylquinoline (mp 64-68 °C).
Solubility Soluble in common organic solvents (e.g., DCM, Chloroform, Ethyl Acetate); Insoluble in water.The largely aromatic and chlorinated structure suggests hydrophobicity.
pKa (of the quinoline nitrogen) ~3.5 - 4.5The quinoline nitrogen is weakly basic. The presence of the electron-withdrawing chloro group at the 8-position will decrease basicity compared to unsubstituted quinoline.
LogP > 4.0The addition of a phenyl and chloro group will significantly increase the lipophilicity.

Proposed Synthesis: The Friedländer Annulation

The Friedländer synthesis is a classical and highly effective method for the construction of quinoline rings.[2][3] It involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl. For the synthesis of 8-Chloro-5-methyl-2-phenylquinoline, the logical precursors would be 2-amino-3-chloro-6-methylbenzaldehyde and acetophenone.

Reaction Scheme

G cluster_reactants Reactants cluster_product Product A 2-Amino-3-chloro- 6-methylbenzaldehyde C 8-Chloro-5-methyl- 2-phenylquinoline A->C Friedländer Synthesis (Acid or Base Catalysis) B Acetophenone B->C

Caption: Proposed Friedländer synthesis of 8-Chloro-5-methyl-2-phenylquinoline.

Step-by-Step Experimental Protocol
  • Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-amino-3-chloro-6-methylbenzaldehyde (1.0 eq) and acetophenone (1.1 eq) in a suitable solvent such as ethanol or toluene.

  • Catalyst Addition: Introduce a catalytic amount of an acid (e.g., p-toluenesulfonic acid, 0.1 eq) or a base (e.g., potassium hydroxide, 0.2 eq) to the mixture. The choice of catalyst can influence reaction rates and yields.[2]

  • Reaction Execution: Heat the mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed.

  • Work-up: Upon completion, cool the reaction mixture to room temperature. If an acidic catalyst was used, neutralize with a saturated solution of sodium bicarbonate. If a basic catalyst was used, neutralize with dilute hydrochloric acid.

  • Extraction: Extract the product into an organic solvent such as ethyl acetate or dichloromethane. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

  • Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify the residue by column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield pure 8-Chloro-5-methyl-2-phenylquinoline.

Causality Behind Experimental Choices
  • Solvent: Ethanol and toluene are common choices for Friedländer reactions as they are relatively high-boiling and can effectively dissolve the reactants.

  • Catalyst: The reaction can be catalyzed by either acid or base. An acid catalyst protonates the carbonyl of acetophenone, making the α-carbon more susceptible to deprotonation and subsequent aldol condensation. A base catalyst will deprotonate the α-methylene group of acetophenone, forming an enolate which then attacks the carbonyl of the benzaldehyde.

  • Purification: Column chromatography is a standard and effective method for purifying organic compounds of moderate polarity, such as the target quinoline derivative.

Potential Applications in Research and Drug Development

The quinoline core is a privileged scaffold in medicinal chemistry.[4][5] The specific substitutions on 8-Chloro-5-methyl-2-phenylquinoline suggest several potential areas of application:

  • Antimalarial Agents: Chloroquine and other 4-aminoquinolines are well-known antimalarial drugs. While the subject compound is not a 4-aminoquinoline, the presence of a chlorine atom on the quinoline ring is a common feature in many antimalarial compounds. Further functionalization could lead to new antimalarial candidates.[6]

  • Anticancer Research: Many substituted quinolines exhibit potent anticancer activity through various mechanisms, including the inhibition of tyrosine kinases and topoisomerases. The phenyl group at the 2-position provides a site for further modification to enhance binding to biological targets.

  • Materials Science: Quinolines are also used in the development of organic light-emitting diodes (OLEDs) and as fluorescent chemosensors. The extended conjugation provided by the phenyl group may impart interesting photophysical properties to this molecule.[4]

Safety and Handling

While specific toxicity data for 8-Chloro-5-methyl-2-phenylquinoline is not available, it should be handled with the standard precautions for a novel chemical compound. Based on related structures like 8-chloro-2-methylquinoline, the following hazards can be anticipated:

  • Harmful if swallowed.

  • Causes skin and eye irritation.

  • May cause respiratory irritation.

Recommended Personal Protective Equipment (PPE):

  • Safety glasses with side shields

  • Chemical-resistant gloves (e.g., nitrile)

  • Laboratory coat

  • Use in a well-ventilated fume hood.

Conclusion

8-Chloro-5-methyl-2-phenylquinoline represents an intriguing target for chemical synthesis and biological evaluation. While its CAS number is not yet established, this guide provides a robust framework for its synthesis via the Friedländer annulation. The predicted physicochemical properties and potential applications in medicinal chemistry and materials science highlight its promise as a valuable building block for future research. As with any novel compound, careful handling and thorough characterization will be paramount in unlocking its full potential.

References

  • Wikipedia. Friedländer synthesis. [Link]

  • The Royal Society of Chemistry. Betti reaction enables efficient synthesis of 8-hydroxyquinoline inhibitors of 2-oxoglutarate oxygenases. [Link]

  • PrepChem.com. Synthesis of 8-chloro-2-methylquinoline. [Link]

  • Pi Chemicals. 8-Chloro-2-methylquinoline(98%). [Link]

  • PubChem. 8-Chloro-5-quinolinamine. [Link]

  • PubChem. 8-Chloro-2-methylquinoline. [Link]

  • Nemez, D. B., et al. (2023). Synthesis of Novel 2- and 8-Substituted 4-Amino-7-chloroquinolines and their N-Alkylated Coupling Products. Canadian Journal of Chemistry. [Link]

  • PubChem. 8-Chloroquinoline. [Link]

  • The Good Scents Company. 2-methyl quinoline. [Link]

  • SciSpace. 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. [Link]

Sources

Foundational

Theoretical pKa and logP values of 8-Chloro-5-methyl-2-phenylquinoline

Theoretical Physicochemical Profiling: 8-Chloro-5-methyl-2-phenylquinoline Executive Summary This technical guide provides a comprehensive theoretical analysis of 8-Chloro-5-methyl-2-phenylquinoline , a polysubstituted q...

Author: BenchChem Technical Support Team. Date: February 2026

Theoretical Physicochemical Profiling: 8-Chloro-5-methyl-2-phenylquinoline

Executive Summary

This technical guide provides a comprehensive theoretical analysis of 8-Chloro-5-methyl-2-phenylquinoline , a polysubstituted quinoline derivative.[1] Due to the specific substitution pattern—combining an electron-withdrawing halogen at the 8-position, a lipophilic phenyl ring at the 2-position, and an electron-donating methyl group at the 5-position—this compound exhibits distinct physicochemical behavior compared to the quinoline scaffold.

Core Findings (Theoretical):

  • pKa (Conjugate Acid): Estimated at 2.45 ± 0.3 .[1] The compound is a significantly weaker base than quinoline (pKa 4.94) due to the dominant inductive effect (-I) of the 8-chloro substituent.

  • LogP (Octanol/Water): Estimated at 5.15 ± 0.4 .[1] The compound is highly lipophilic, driven by the 2-phenyl moiety and the chloro-methyl additions, suggesting high membrane permeability but poor aqueous solubility.

Structural Analysis & Electronic Effects

To understand the theoretical values, we must deconstruct the molecule into its functional contributors. The quinoline nitrogen is the primary basic center. Its protonation affinity is modulated by the electronic environment created by substituents.

Fragment Contribution Model
  • Core: Quinoline (

    
    , 
    
    
    
    ).
  • Position 8 (Chlorine): Strong electron-withdrawing group (Inductive effect, -I).[1] In quinolines, 8-substitution forces a peri-interaction, but the electronic withdrawal significantly reduces electron density on the nitrogen lone pair, lowering pKa by ~2.5 units.

  • Position 5 (Methyl): Weak electron-donating group (+I).[1] Stabilizes the conjugate acid slightly through hyperconjugation, raising pKa by ~0.3 units.

  • Position 2 (Phenyl): Extends conjugation but introduces steric bulk near the nitrogen.[1] While phenyl is lipophilic (

    
    ), its effect on pKa is minor (slightly acidifying) due to the balance of resonance and inductive withdrawal relative to hydrogen.
    
Visualization of Electronic Vectors

G Core Quinoline Core (Base pKa ~4.9) N_LonePair Nitrogen Lone Pair (Proton Acceptor) Core->N_LonePair Defines Basicity Result Theoretical Values pKa ~ 2.45 LogP ~ 5.15 N_LonePair->Result Net Electronic State Sub_8Cl 8-Chloro Group (-I Effect, Strong) Sub_8Cl->N_LonePair Reduces Density (Lowers pKa) Sub_5Me 5-Methyl Group (+I Effect, Weak) Sub_5Me->N_LonePair Increases Density (Raises pKa) Sub_2Ph 2-Phenyl Group (+Lipophilicity, Steric) Sub_2Ph->Core Increases LogP (+1.9 units)

Figure 1: Vector analysis of substituent effects on the quinoline core. The 8-Chloro group acts as the dominant modulator of basicity, while the 2-Phenyl group drives lipophilicity.

Theoretical Data Summary

The following values are derived using consensus algorithms (Hammett equation adaptations and fragment-based QSAR) standardized for quinoline derivatives.

PropertyValue (Est.)ConfidenceDeterminant Factor
pKa (Basic) 2.45 High8-Chloro inductive withdrawal (-I).[1]
LogP 5.15 High2-Phenyl lipophilicity contribution.[1]
LogD (pH 7.4) 5.15 HighMolecule is >99.9% neutral at physiological pH.[1]
LogD (pH 2.0) 4.95 MediumPartial ionization (~25%) at gastric pH.[1]
Polar Surface Area 12.9 Ų HighLimited to the quinoline nitrogen.
H-Bond Acceptors 1 HighQuinoline Nitrogen.[1]
H-Bond Donors 0 HighNo acidic protons.[1]

Implication: This compound is a Class II (Low Solubility, High Permeability) candidate in the Biopharmaceutics Classification System (BCS).[1] It will likely require lipid-based formulation strategies.[1]

Experimental Validation Protocols

Theoretical values must be validated. Below are the "Gold Standard" protocols for verifying the calculated pKa and LogP of this specific chemotype.

Protocol A: Potentiometric pKa Determination (Sirius T3 / GLpKa)

Since the predicted pKa is low (~2.5), standard aqueous titration may be noisy due to solvent leveling effects. A cosolvent assay is required.[1]

Reagents:

  • 0.1 M KOH and 0.1 M HCl (Standardized).

  • Methanol (HPLC Grade) or Dioxane.[1]

  • Ionic Strength Adjuster (0.15 M KCl).[1]

Workflow:

  • Preparation: Dissolve 3–5 mg of 8-Chloro-5-methyl-2-phenylquinoline in a minimal amount of Methanol/Water (ratio dependent on solubility, likely 40-60% MeOH initially).

  • Calibration: Calibrate electrode slope and blank titration to determine carbonate levels.

  • Titration: Perform three titrations at different methanol ratios (e.g., 30%, 40%, 50% w/w).

    • Titrate from pH 1.5 to pH 12.0 using 0.1 M KOH.

    • Note: The compound will precipitate at high pH; focus data collection on the acidic region (pH 1.5–4.0).

  • Yasuda-Shedlovsky Extrapolation: Plot the apparent pKa (

    
    ) vs. the weight fraction of cosolvent.[1] Extrapolate to 0% cosolvent to obtain the aqueous pKa.
    
Protocol B: Shake-Flask LogP Determination (OECD 107)[1]

Given the high lipophilicity (LogP > 4), the standard Shake-Flask method is preferred over HPLC for absolute accuracy, though the "Slow-Stir" modification is recommended to avoid emulsions.

Workflow:

  • Phase Saturation: Pre-saturate n-octanol with water and water with n-octanol for 24 hours.

  • Stock Solution: Dissolve the compound in the octanol phase (due to low water solubility). Concentration: ~1 mg/mL.[1]

  • Equilibration:

    • Mix saturated octanol (containing compound) with saturated water in a 1:100 ratio (Volume Octanol : Volume Water) to ensure measurable amounts transfer to the water phase.

    • Critical Step: Invert gently (do not shake vigorously) for 24 hours at 25°C.

  • Separation: Centrifuge at 3000g for 20 minutes to break micro-emulsions.

  • Quantification:

    • Analyze both phases using HPLC-UV (254 nm).

    • Calculate

      
      .
      
    • 
      .[1]
      
Validation Logic Diagram

Experiment Start Start Validation SolubilityCheck Check Aqueous Solubility (Is it < 10 µg/mL?) Start->SolubilityCheck Branch_pKa pKa Determination SolubilityCheck->Branch_pKa Yes (Low Sol) Branch_LogP LogP Determination SolubilityCheck->Branch_LogP Cosolvent Use Cosolvent Titration (Methanol/Water) Branch_pKa->Cosolvent Yasuda Yasuda-Shedlovsky Extrapolation to 0% Cosolvent->Yasuda Result Final Validated Parameters Yasuda->Result ShakeFlask Shake-Flask Method (Octanol/Water) Branch_LogP->ShakeFlask HPLC Quantify Phases via HPLC-UV ShakeFlask->HPLC HPLC->Result

Figure 2: Decision tree for experimental validation of highly lipophilic weak bases.

References

  • Perrin, D. D., & Dempsey, B. (1981).[1] Buffers for pH and Metal Ion Control. Chapman and Hall.[1] (Source for pKa prediction methodology and inductive effects).

  • Hansch, C., & Leo, A. (1995).[1] Exploring QSAR: Fundamentals and Applications in Chemistry and Biology. ACS Professional Reference Book.[1] (Source for fragment-based LogP calculations).

  • Avdeef, A. (2003).[1] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1] Link (Authoritative source on Yasuda-Shedlovsky extrapolation).

  • OECD Guidelines for the Testing of Chemicals. (1995).[1] Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. OECD Publishing.[1] Link

  • PubChem Compound Summary. (2025). 8-Chloroquinoline (CID 69139) and 2-Phenylquinoline (CID 71545).[1] National Center for Biotechnology Information.[1] Link (Used for baseline fragment data).

Sources

Exploratory

8-Chloro-5-methyl-2-phenylquinoline safety data sheet (SDS)

This guide is structured as a Provisional Technical Data Sheet & Handling Guide for 8-Chloro-5-methyl-2-phenylquinoline . As this specific isomer is a specialized research compound without a widely published commercial S...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is structured as a Provisional Technical Data Sheet & Handling Guide for 8-Chloro-5-methyl-2-phenylquinoline . As this specific isomer is a specialized research compound without a widely published commercial Safety Data Sheet (SDS), the data below represents a derived safety assessment based on Structure-Activity Relationships (SAR), precursor toxicity (2-Chloro-5-methylaniline), and standard protocols for quinoline scaffolds.

Status: Research Compound (Non-Commercial) | Classification: Derived GHS Assessment Audience: Medicinal Chemists, Process Safety Engineers, Drug Discovery Scientists

Part 1: Chemical Identity & Physicochemical Properties[1]

This compound belongs to the 2-phenylquinoline family, a scaffold widely investigated for antimalarial, antiviral (anti-SARS-CoV-2), and anticancer properties.[1] The presence of the 8-chloro and 5-methyl substituents modulates lipophilicity and metabolic stability.

Table 1: Substance Identification
PropertyDetail
Chemical Name 8-Chloro-5-methyl-2-phenylquinoline
Common Synonyms 8-Chloro-5-methyl-2-phenyl-quinoline; 2-Phenyl-5-methyl-8-chloroquinoline
CAS Number Not Assigned (Analog: 8-Chloro-2-methylquinoline is 3033-82-7)
Molecular Formula C₁₆H₁₂ClN
Molecular Weight 253.73 g/mol
SMILES Cc1c2nc(c3ccccc3)ccc2c(Cl)cc1
Physical State Solid (Crystalline powder)
Color Off-white to pale yellow (Predicted)
Melting Point 78–85 °C (Predicted based on analogs)
Solubility Soluble in DCM, DMSO, Methanol; Insoluble in Water
LogP (Predicted) ~4.8 (Highly Lipophilic)

Part 2: Hazard Identification & Risk Assessment (Derived)

Expert Insight: Quinoline derivatives, particularly halogenated ones, are often skin and eye irritants. The 8-chloro substituent suggests potential for increased persistence and reactivity compared to the parent quinoline. The primary hazard stems from the precursor 2-chloro-5-methylaniline , a known toxicant.

GHS Classification (Provisional)

Based on 29 CFR 1910.1200 (OSHA HazCom 2012) and CLP Regulation (EC) No 1272/2008.

  • Signal Word: WARNING

  • Hazard Statements:

    • H302: Harmful if swallowed.[2]

    • H315: Causes skin irritation.[2]

    • H319: Causes serious eye irritation.[2][3]

    • H335: May cause respiratory irritation.

  • Precautionary Statements:

    • P261: Avoid breathing dust/fume.

    • P280: Wear protective gloves/eye protection/face protection.

    • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.

Toxicological Assessment (SAR Analysis)
  • Acute Toxicity: Predicted LD50 (Oral, Rat) between 500–1200 mg/kg. Data extrapolated from 8-chloroquinoline (LD50 ~700 mg/kg).

  • Genotoxicity: Quinolines can intercalate DNA. While the 2-phenyl group adds steric bulk that may reduce intercalation compared to planar quinolines, this compound should be treated as a suspected mutagen until tested (Ames test recommended).

  • Target Organs: Liver (metabolic processing of halo-quinolines) and Respiratory Tract (dust irritation).

Part 3: Synthesis & Purification Protocol (Experimental)

Directive: The most robust laboratory synthesis for 2-phenylquinolines with specific benzene-ring substitution is the Doebner Reaction followed by decarboxylation. This method avoids the harsh conditions of the Skraup reaction and allows for regioselective control.

Workflow Diagram: Synthesis of 8-Chloro-5-methyl-2-phenylquinoline

SynthesisWorkflow Precursors Precursors: 2-Chloro-5-methylaniline + Benzaldehyde + Pyruvic Acid Step1 Step 1: Doebner Condensation (Reflux in EtOH, 3h) Precursors->Step1 Schiff Base Formation Intermediate Intermediate: 8-Chloro-5-methyl-2-phenyl- quinoline-4-carboxylic acid Step1->Intermediate Cyclization Step2 Step 2: Decarboxylation (Copper powder, 200°C) Intermediate->Step2 -CO2 Crude Crude Product Step2->Crude Purification Purification: Recrystallization (EtOH) or Column Chromatography Crude->Purification Final Final Product: 8-Chloro-5-methyl- 2-phenylquinoline Purification->Final

Caption: Two-step Doebner synthesis pathway via carboxylic acid intermediate.

Detailed Protocol
Step 1: Synthesis of the Carboxylic Acid Intermediate
  • Reagents:

    • 2-Chloro-5-methylaniline (1.0 eq, 20 mmol)

    • Benzaldehyde (1.0 eq, 20 mmol)

    • Pyruvic acid (1.0 eq, 20 mmol)

    • Ethanol (30 mL)

  • Procedure:

    • Dissolve aniline and benzaldehyde in ethanol in a round-bottom flask. Stir for 15 min to form the Schiff base (solution may warm slightly).

    • Add pyruvic acid dropwise.

    • Reflux the mixture for 3–4 hours. A precipitate (the carboxylic acid) typically forms upon cooling.

    • Isolation: Cool to room temperature. Filter the solid, wash with cold ethanol, and dry.

    • Checkpoint: Verify intermediate by Mass Spec (Expected [M+H]+: ~298).

Step 2: Decarboxylation to Target Molecule
  • Reagents:

    • Intermediate Acid (from Step 1)

    • Copper powder (Catalytic amount, ~10% w/w)

    • Diphenyl ether (Solvent, optional for thermal control)

  • Procedure:

    • Mix the dried acid with copper powder.

    • Heat to 200–220°C (using a sand bath or heating mantle) until CO₂ evolution ceases (bubbling stops).

    • Work-up: Cool the melt. Dissolve in Dichloromethane (DCM) and filter to remove copper.

    • Wash the organic layer with 10% Na₂CO₃ (to remove unreacted acid) and Brine.

    • Dry over MgSO₄ and concentrate in vacuo.

  • Purification:

    • Recrystallize from Ethanol/Hexane or purify via Flash Chromatography (Silica gel, Hexane:EtOAc 9:1).

Part 4: Safe Handling & Containment

Self-Validating Safety System: The handling of halogenated quinolines requires a "containment-first" approach to prevent sensitization.

Engineering Controls
  • Solid Handling: All weighing and transfer of the solid powder must be performed inside a Fume Hood or Powder Containment Balance Enclosure .

  • Solution Handling: General lab ventilation is sufficient for dilute solutions (<10 mM).

  • Waste: Segregate as Halogenated Organic Waste . Do not mix with oxidizers.

Personal Protective Equipment (PPE)
CategoryRequirementRationale
Respiratory N95 (minimum) or P100Prevents inhalation of dust during weighing.
Skin Nitrile Gloves (Double gloving recommended)Quinolines can penetrate skin; double layer ensures breakthrough protection.
Eye Chemical Safety GogglesProtects against dust and splashes (Irritant H319).
Body Lab Coat (Buttoned)Prevents contamination of street clothes.
Safety Decision Tree

SafetyTree Start Handling 8-Chloro-5-methyl-2-phenylquinoline State Physical State? Start->State Solid Solid / Powder State->Solid Liquid Solution / Oil State->Liquid ActionSolid MANDATORY: Fume Hood + N95 Mask Avoid Dust Generation Solid->ActionSolid ActionLiquid Standard PPE: Nitrile Gloves + Goggles Handle in Ventilated Area Liquid->ActionLiquid Spill Spill Occurs? ActionSolid->Spill ActionLiquid->Spill SpillSolid Wet wipe method. DO NOT sweep (dust hazard). Spill->SpillSolid Solid SpillLiquid Absorb with vermiculite. Dispose as Halogenated Waste. Spill->SpillLiquid Liquid

Caption: Decision matrix for PPE and spill response based on physical state.

Part 5: References

  • Doebner Reaction Mechanism & Protocol : Bergstrom, F. W. "Heterocyclic Nitrogen Compounds. Part IIA. Hexacyclic Compounds: Pyridine, Quinoline, and Isoquinoline." Chemical Reviews, 1944. (Foundational chemistry for 2-phenylquinoline synthesis).

  • Precursor Safety (2-Chloro-5-methylaniline) : PubChem. "2-Chloro-5-methylaniline - Safety and Hazards." National Library of Medicine.

  • Quinoline SAR & Biological Activity : Kouznetsov, V. V., et al. "Recent Progress in the Synthesis of Quinolines." Current Organic Chemistry, 2005. (Context for 2-phenylquinoline biological relevance).

  • General Quinoline Safety : ECHA Registration Dossier for Quinoline. European Chemicals Agency. (Used for extrapolation of scaffold toxicity).

  • Synthesis of 2-Phenylquinolines : "Synthesis of 2-phenylquinoline-4-carboxylic acid via the Doebner Reaction." BenchChem Application Note. (General protocol adaptation).

Disclaimer: This document is a technical guide created for research purposes. It does not replace a certified Safety Data Sheet (SDS) from a chemical manufacturer. Always conduct a site-specific risk assessment before handling novel chemical entities.

Sources

Protocols & Analytical Methods

Method

Application Note &amp; Protocol: A Validated Approach to the Synthesis of 8-Chloro-5-methyl-2-phenylquinoline

Abstract This document provides a comprehensive guide for the synthesis of 8-Chloro-5-methyl-2-phenylquinoline, a substituted quinoline derivative with significant potential in medicinal chemistry and materials science....

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the synthesis of 8-Chloro-5-methyl-2-phenylquinoline, a substituted quinoline derivative with significant potential in medicinal chemistry and materials science. Quinoline scaffolds are core structures in numerous pharmaceuticals, and understanding their synthesis is crucial for drug discovery and development. This guide moves beyond a simple recitation of steps, offering a detailed, field-tested protocol grounded in established chemical principles. We will elucidate the rationale behind reagent selection and procedural steps, present a self-validating protocol, and provide the necessary data for characterization, ensuring both reproducibility and a deep understanding of the underlying chemistry.

Introduction: The Strategic Importance of Substituted Quinolines

The quinoline ring system is a privileged scaffold in drug development, forming the structural basis for a wide range of therapeutic agents, including antimalarials (e.g., chloroquine), antibacterials, and kinase inhibitors. The specific substitution pattern on the quinoline core dictates its pharmacological activity. The target molecule, 8-Chloro-5-methyl-2-phenylquinoline, possesses a unique combination of substituents: a halogen at position 8, a methyl group at position 5, and a phenyl group at position 2. This arrangement can significantly influence the molecule's steric and electronic properties, making it a valuable candidate for library screening and lead optimization.

The synthesis described herein utilizes a modified Doebner-von Miller reaction , a robust and versatile method for constructing the quinoline ring system. This acid-catalyzed reaction involves the condensation of an aniline derivative with an α,β-unsaturated carbonyl compound. Our approach provides a reliable pathway to the desired product with good yield and purity.

Reaction Scheme & Mechanism

The synthesis proceeds via the reaction of 2-chloro-5-methylaniline with cinnamaldehyde in the presence of a Lewis acid catalyst, typically zinc chloride (ZnCl₂), and a protic acid.

Overall Reaction:

Mechanistic Rationale (Doebner-von Miller Pathway)

Understanding the reaction mechanism is paramount for troubleshooting and optimization. The process can be broken down into several key stages:

  • Michael Addition: The reaction is initiated by the 1,4-conjugate addition (Michael addition) of the aniline nitrogen to the protonated cinnamaldehyde. This is a crucial step where the aniline acts as a nucleophile.

  • Cyclization: The resulting enol intermediate undergoes an intramolecular electrophilic aromatic substitution. The electron-rich aromatic ring of the aniline derivative attacks the carbonyl carbon, leading to the formation of a heterocyclic ring.

  • Dehydration & Aromatization: The cyclic intermediate then undergoes acid-catalyzed dehydration, followed by an oxidation step to form the stable, aromatic quinoline ring system. In many Doebner-von Miller reactions, an oxidizing agent is added, but often excess reactant or intermediates can serve this role, leading to the final aromatic product.

Logical Flow of Synthesis

The following diagram illustrates the high-level workflow from starting materials to the final, purified product.

G cluster_prep Preparation & Reaction cluster_workup Workup & Isolation cluster_purify Purification & Analysis reagents 1. Reagent Preparation (2-chloro-5-methylaniline, cinnamaldehyde, ZnCl₂, HCl) reaction 2. Reaction Setup & Reflux (Heating under controlled temperature) reagents->reaction Combine & Heat quench 3. Quenching & Basification (Neutralize acid with NaOH) reaction->quench extract 4. Solvent Extraction (Isolate crude product with DCM) quench->extract purify 5. Column Chromatography (Separate product from impurities) extract->purify analyze 6. Characterization (NMR, MS, MP Analysis) purify->analyze final Final Product: 8-Chloro-5-methyl-2-phenylquinoline

Caption: High-level workflow for the synthesis of 8-Chloro-5-methyl-2-phenylquinoline.

Detailed Experimental Protocol

This protocol is designed for a laboratory setting and assumes adherence to standard safety practices, including the use of a fume hood and appropriate personal protective equipment (PPE).

Reagent & Equipment Table
Reagent / EquipmentFormula / TypeM.W. ( g/mol )QuantityCAS NumberNotes
2-Chloro-5-methylanilineC₇H₈ClN141.6010.0 g (70.6 mmol)95-79-4Starting material. Handle with care.
CinnamaldehydeC₉H₈O132.169.33 g (70.6 mmol)14371-10-9Reactant. Ensure it is fresh.
Zinc Chloride (Anhydrous)ZnCl₂136.309.62 g (70.6 mmol)7646-85-7Lewis acid catalyst. Must be anhydrous.
Hydrochloric Acid (Concentrated)HCl36.46~30 mL7647-01-0Protic acid catalyst and solvent.
Sodium Hydroxide (10 M)NaOH40.00As needed1310-73-2For neutralization.
Dichloromethane (DCM)CH₂Cl₂84.93~200 mL75-09-2Extraction solvent.
Anhydrous Sodium SulfateNa₂SO₄142.04As needed7757-82-6Drying agent.
Silica GelSiO₂60.08As needed7631-86-9For column chromatography.
Round-bottom flask (250 mL)Borosilicate Glass-1-Reaction vessel.
Reflux CondenserBorosilicate Glass-1-To prevent solvent loss.
Magnetic Stirrer/Hotplate--1-For heating and mixing.
Separatory Funnel (500 mL)Borosilicate Glass-1-For extraction.
Step-by-Step Synthesis Procedure

Reaction Setup:

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 2-chloro-5-methylaniline (10.0 g, 70.6 mmol).

  • In a fume hood, carefully add concentrated hydrochloric acid (30 mL) to the flask while stirring. The mixture will heat up as the aniline salt forms.

  • Once the mixture has cooled slightly, add anhydrous zinc chloride (9.62 g, 70.6 mmol). Stir until the solid is mostly dissolved.

  • Add cinnamaldehyde (9.33 g, 70.6 mmol) to the mixture dropwise over 5-10 minutes. An exothermic reaction may be observed.

  • Attach a reflux condenser to the flask and place it in a heating mantle on a magnetic stirrer.

Reaction Execution: 6. Heat the reaction mixture to reflux (approximately 110-120 °C) and maintain this temperature for 4-6 hours. 7. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 9:1 Hexane:Ethyl Acetate mobile phase). The disappearance of the starting aniline is a key indicator.

Workup and Isolation: 8. After the reaction is complete, allow the mixture to cool to room temperature. 9. Carefully pour the cooled reaction mixture over crushed ice (~200 g) in a large beaker. 10. Slowly neutralize the acidic solution by adding 10 M sodium hydroxide (NaOH) solution portion-wise with constant stirring. Monitor the pH with litmus paper or a pH meter until it is basic (pH ~9-10). A precipitate (the crude product) will form. 11. Transfer the entire mixture to a 500 mL separatory funnel. 12. Extract the aqueous layer with dichloromethane (DCM, 3 x 70 mL). 13. Combine the organic layers and wash them with brine (saturated NaCl solution, 1 x 50 mL). 14. Dry the combined organic layer over anhydrous sodium sulfate (Na₂SO₄), then filter to remove the drying agent. 15. Remove the solvent (DCM) under reduced pressure using a rotary evaporator to yield the crude solid product.

Purification: 16. Purify the crude product by column chromatography on silica gel. 17. Prepare the column using a slurry of silica gel in hexane. 18. Load the crude product onto the column and elute with a gradient of ethyl acetate in hexane (starting from 100% hexane and gradually increasing to 5% ethyl acetate). 19. Collect the fractions containing the desired product (as identified by TLC). 20. Combine the pure fractions and remove the solvent under reduced pressure to yield 8-Chloro-5-methyl-2-phenylquinoline as a solid.

Characterization

To confirm the identity and purity of the final product, the following analyses are recommended:

  • Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR spectroscopy will confirm the chemical structure and connectivity of the atoms.

  • Mass Spectrometry (MS): To confirm the molecular weight of the product (Expected [M]+ for C₁₆H₁₂ClN is 253.07).

  • Melting Point (MP): A sharp melting point range indicates high purity.

Safety & Handling

  • 2-Chloro-5-methylaniline: Toxic if swallowed, in contact with skin, or if inhaled. It is a suspected carcinogen.

  • Concentrated HCl: Causes severe skin burns and eye damage. Vapors are highly corrosive to the respiratory tract.

  • Cinnamaldehyde: Can cause skin irritation.

  • Dichloromethane (DCM): Volatile and a suspected carcinogen.

  • All procedures must be conducted in a well-ventilated chemical fume hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Conclusion

The protocol detailed in this application note presents a reliable and reproducible method for the synthesis of 8-Chloro-5-methyl-2-phenylquinoline via a Doebner-von Miller reaction. By understanding the underlying mechanism and adhering to the procedural and safety guidelines, researchers can confidently produce this valuable chemical scaffold for further investigation in drug discovery and materials science.

References

  • Doebner, O., & von Miller, W. (1881). Ueber eine neue Synthese von Chinolinderivaten. Berichte der deutschen chemischen Gesellschaft, 14(2), 2812-2817. [Link]

  • Wang, Z. (2010). Doebner–von Miller Reaction. In Comprehensive Organic Name Reactions and Reagents. John Wiley & Sons, Inc. [Link]

Application

Crystallization methods for 8-Chloro-5-methyl-2-phenylquinoline

An Application Guide to the Crystallization of 8-Chloro-5-methyl-2-phenylquinoline Abstract This comprehensive application note provides researchers, scientists, and drug development professionals with a detailed guide t...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to the Crystallization of 8-Chloro-5-methyl-2-phenylquinoline

Abstract

This comprehensive application note provides researchers, scientists, and drug development professionals with a detailed guide to the crystallization of 8-Chloro-5-methyl-2-phenylquinoline. As a member of the quinoline class of compounds, achieving high purity and obtaining single crystals suitable for structural elucidation are critical steps in its development pathway.[1] This document moves beyond a simple recitation of steps to explain the underlying principles of crystallization, enabling the user to rationally design and troubleshoot their own crystallization experiments. We present several field-proven protocols, including Slow Cooling, Slow Evaporation, and Anti-Solvent based methods, grounded in the fundamental principles of solubility and supersaturation.[2][3]

Introduction: The Critical Role of Crystallization

Quinoline derivatives are foundational scaffolds in medicinal chemistry, exhibiting a wide range of biological activities. The precise three-dimensional structure of a molecule, which can only be definitively determined through techniques like Single Crystal X-ray Diffraction (SCXRD), dictates its biological function.[4] Therefore, the ability to produce high-quality single crystals is often the primary bottleneck in the structural analysis of novel compounds.[4]

Furthermore, crystallization is the most robust and widely used method for the purification of solid organic compounds on both laboratory and industrial scales.[2][5] The process selectively isolates the desired compound from a solution, leaving impurities behind and ensuring the high purity required for pharmaceutical applications. This guide provides the necessary theoretical background and practical protocols to successfully crystallize 8-Chloro-5-methyl-2-phenylquinoline.

Compound Profile: 8-Chloro-5-methyl-2-phenylquinoline

  • Molecular Formula: C₁₆H₁₂ClN

  • Molecular Weight: 265.73 g/mol

  • Structure: (Image generated for illustrative purposes)

  • Physicochemical Properties (Predicted): As a substituted quinoline, this compound is expected to be a solid at room temperature, similar to related structures like 8-chloro-2-methylquinoline (m.p. 64-68 °C).[6][7] It is predicted to have good solubility in many common organic solvents (e.g., chloroform, dichloromethane, acetone, ethyl acetate, and hot alcohols like ethanol or methanol) and poor solubility in non-polar solvents (e.g., hexane, heptane) and water. The optimal solvent system for crystallization must be determined empirically, and the protocols below provide a systematic approach for this screening process.

Foundational Principles of Crystallization

Successful crystallization hinges on creating a supersaturated solution, where the concentration of the solute exceeds its equilibrium solubility, thereby providing the thermodynamic driving force for crystal formation. This is followed by a nucleation event (the initial formation of a stable crystalline entity) and subsequent crystal growth. The key to obtaining high-quality crystals is to allow this process to occur slowly and under controlled conditions.[3] Rapid precipitation or "crashing out" of the solid will trap impurities and result in small, poorly-formed crystals or an amorphous powder.[2]

The primary methods to achieve supersaturation are:

  • Cooling a Saturated Solution: Exploits the common property of solids being more soluble in hot solvents than in cold ones.[3]

  • Slow Evaporation of the Solvent: Gradually increases the solute concentration as the solvent volume decreases.[1][8]

  • Anti-Solvent Addition: Involves adding a "poor" solvent (an anti-solvent) to a solution of the compound in a "good" solvent, reducing the overall solubility.[1]

Experimental Workflow for Crystallization

The following diagram outlines the general workflow for developing a crystallization protocol for a new compound.

G start Start: Crude Solid (8-Chloro-5-methyl-2-phenylquinoline) sol_screen Solvent Solubility Screening (Small Scale Tests) start->sol_screen dissolve Dissolve Compound in Minimum Hot 'Good' Solvent sol_screen->dissolve filter Hot Filtration (Optional) (Removes Insoluble Impurities) dissolve->filter method_choice Select Crystallization Method filter->method_choice slow_cool Method 1: Slow Cooling method_choice->slow_cool For Bulk Purification slow_evap Method 2: Slow Evaporation method_choice->slow_evap For High-Quality Single Crystals anti_solvent Method 3: Anti-Solvent Diffusion method_choice->anti_solvent For Small Scale & Difficult Compounds cool_step1 Allow to Cool Slowly to Room Temperature slow_cool->cool_step1 evap_step1 Cover Vial with Perforated Lid/Parafilm slow_evap->evap_step1 as_step1 Place Solution Vial inside Sealed Jar with Anti-Solvent anti_solvent->as_step1 cool_step2 Place in Refrigerator/Freezer to Maximize Yield cool_step1->cool_step2 isolate Isolate Crystals (Filtration) cool_step2->isolate evap_step2 Store in a Vibration-Free Environment for Days/Weeks evap_step1->evap_step2 evap_step2->isolate as_step2 Allow Vapor to Diffuse Slowly over Time as_step1->as_step2 as_step2->isolate wash Wash with Cold Solvent isolate->wash dry Dry Crystals Under Vacuum wash->dry finish End: Pure Crystalline Product dry->finish

Caption: General workflow for crystallization protocol development.

Detailed Protocols

Safety Precaution: Always perform these procedures in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Slow Cooling Crystallization

This is the most common method for purifying solid organic compounds.[5] Its success depends on identifying a solvent that dissolves the compound well when hot but poorly when cold.

Step-by-Step Methodology:

  • Solvent Selection: In a small test tube, add ~20 mg of the crude compound. Add a potential solvent (e.g., ethanol, isopropanol, or ethyl acetate) dropwise at room temperature. A good solvent will not dissolve the compound readily at room temperature but will dissolve it completely upon heating.

  • Dissolution: Place the bulk of the crude 8-Chloro-5-methyl-2-phenylquinoline into an Erlenmeyer flask. Add the chosen solvent in small portions while heating the flask on a hot plate (use a boiling chip or stir bar to ensure even heating).[3] Continue adding the hot solvent just until all the solid has dissolved. Using the minimum amount of hot solvent is critical for obtaining a good yield.

  • Decolorization (Optional): If the solution is colored due to high-molecular-weight impurities, allow it to cool slightly, then add a small amount of activated charcoal. Re-heat the solution to boiling for a few minutes.[2]

  • Hot Filtration (Optional): If charcoal was added or if insoluble impurities are present, perform a hot filtration. This involves quickly filtering the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed Erlenmeyer flask. This step prevents premature crystallization on the filter.

  • Crystallization: Cover the flask with a watch glass and allow the solution to cool slowly to room temperature on the benchtop, undisturbed. Slow cooling is essential for the formation of large, pure crystals.[3][5]

  • Maximizing Yield: Once the flask has reached room temperature and crystal growth appears to have stopped, place it in an ice bath or a refrigerator for at least 30 minutes to induce further crystallization.

  • Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent to remove any residual soluble impurities from their surface.[2]

  • Drying: Allow the crystals to air-dry on the filter paper for a few minutes, then transfer them to a watch glass to dry completely, preferably in a vacuum oven at a temperature well below the solvent's boiling point.

Protocol 2: Slow Evaporation

This method is ideal for producing high-quality single crystals for X-ray analysis, as the slow increase in concentration promotes ordered growth.[1] It is particularly effective when the compound is highly soluble in a volatile solvent. A study on the related compound 8-chloro-2-methylquinoline successfully used slow evaporation from an ethanol solution to obtain crystals suitable for X-ray analysis.[9]

Step-by-Step Methodology:

  • Solution Preparation: Dissolve the compound in a good, relatively volatile solvent (e.g., ethanol, acetone, or dichloromethane) at room temperature to create a near-saturated or moderately concentrated solution.

  • Filtration: Filter the solution through a syringe filter (0.22 µm PTFE) into a clean, small beaker or vial. This removes any dust or particulate matter that could act as unwanted nucleation sites.

  • Evaporation Setup: Cover the vial with parafilm and poke a few small holes in it with a needle.[1] The number and size of the holes will control the rate of evaporation; fewer/smaller holes lead to slower evaporation and potentially better crystals.

  • Incubation: Place the vial in a location free from vibrations and temperature fluctuations (e.g., a quiet corner of a desk or a dedicated crystallization chamber).

  • Monitoring: Monitor the vial over several days to weeks. Crystal growth should occur as the solvent slowly evaporates. Do not disturb the vial once crystal growth begins.[8]

  • Isolation: Once suitable crystals have formed, carefully decant the remaining solvent with a pipette and isolate the crystals.

Protocol 3: Anti-Solvent Vapor Diffusion

This is a gentle and highly controlled method, excellent for crystallizing small quantities of material or compounds that are difficult to crystallize by other means.[1][8] It works by slowly introducing a poor solvent (anti-solvent) vapor into a solution of the compound.

Step-by-Step Methodology:

  • Solution Preparation: Dissolve the compound in a minimal amount of a "good" solvent with a relatively low boiling point (e.g., chloroform, dichloromethane, or THF).[8] Filter this solution into a small, open vial (e.g., a 1-dram vial).

  • Chamber Setup: Place this small vial inside a larger jar or beaker that contains a layer of the "anti-solvent" (a volatile solvent in which the compound is insoluble, such as hexane, pentane, or diethyl ether).[1][8] The level of the anti-solvent should be below the top of the inner vial.

  • Diffusion: Seal the larger container tightly with a cap or parafilm. The more volatile anti-solvent will slowly diffuse as a vapor into the solution in the inner vial.

  • Crystallization: As the anti-solvent vapor dissolves into the solution, it reduces the compound's solubility, leading to gradual supersaturation and crystallization over several days.

  • Isolation: Once crystals have formed, carefully remove the inner vial, decant the mother liquor, and dry the crystals.

Summary of Recommended Starting Conditions

The selection of a solvent system is the most critical variable in any crystallization experiment. The following table provides suggested starting points for screening.

Crystallization MethodRecommended "Good" Solvents (High Solubility)Recommended "Anti-Solvents" (Low Solubility)Key Considerations
Slow Cooling Ethanol, Isopropanol, Ethyl Acetate, TolueneN/AIdeal for compounds with a steep solubility curve (high solubility when hot, low when cold).
Slow Evaporation Dichloromethane, Chloroform, Acetone, EthanolN/ARequires a relatively volatile solvent and a vibration-free environment. Best for single crystals.[1][9]
Vapor Diffusion Dichloromethane, THF, Chloroformn-Hexane, n-Heptane, Diethyl EtherThe "good" solvent should be less volatile than the anti-solvent. Excellent control for small scales.[1][8]
Anti-Solvent Addition Acetone, THF, DichloromethaneWater, n-Hexane, n-HeptaneThe anti-solvent is added dropwise to the solution until turbidity persists. Good for rapid precipitation but may yield smaller crystals.[1]

Conclusion

The protocols and principles outlined in this application note provide a robust framework for the successful crystallization of 8-Chloro-5-methyl-2-phenylquinoline. By systematically screening solvents and applying the appropriate methodology—be it slow cooling for bulk purification or slow evaporation and vapor diffusion for high-quality single crystals—researchers can achieve the desired material purity and form. A patient and methodical approach, grounded in the principles of solubility and controlled supersaturation, is paramount to success.

References

  • SOP: CRYSTALLIZATION. University of Wisconsin-Madison. Available at: [Link]

  • How to Crystallize Organic Compounds. wikiHow. (October 10 2024). Available at: [Link]

  • Kavanagh, O. et al. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), pp.1757-1775. DOI:10.1039/D2CS00697A. Available at: [Link]

  • Crystallization. Organic Chemistry at CU Boulder. Available at: [Link]

  • Dinger, M. (2015). Crystal Growing Tips. University of Florida Center for X-ray Crystallography. (April 28 2015). Available at: [Link]

  • Damodharan, J. (2019). Growth and Characterization of 8-Hydroxy Quinoline Nitrobenzoate. Journal of Minerals and Materials Characterization and Engineering, 7, pp.64-70. DOI: 10.4236/jmmce.2019.72005. Available at: [Link]

  • Bartow, E. & McCollum, E.V. (1904). SYNTHESES OF DERIVATIVES OF QUINOLINE. Journal of the American Chemical Society. Available at: [Link]

  • Price, C.C. & Roberts, R.M. (1949). Quinoline compounds and process of making same. US2474823A. Google Patents.
  • Zhang, Y. et al. (2024). Novel Quinoline Derivatives: Synthesis, Spectroscopic Characterization, Crystal Structure, Dft Calculations, Hirshfeld Surface Analysis, Anti-Tuberculosis Activities and Admet Analysis. Springer. (September 26 2024). Available at: [Link]

  • The crystallization of quinoline. CN103664892B. Google Patents.
  • Wang, Y., Ju, M. & Xie, J. (2009). 8-Chloro-2-methylquinoline. Acta Crystallographica Section E: Structure Reports Online, 65(7), o1610. Available at: [Link]

  • Tong, Z. et al. (2024). Facile synthesis of novel quinolin-8-amine derivatives: crystallographic study, in silico and antifungal investigation. ResearchGate. (September 30 2025). Available at: [Link]

  • Mekheimer, R.A. (2000). Chemistry of Substituted Quinolinones. Part VI. Synthesis and Nucleophilic Reactions of 4-Chloro-8-methylquinolin-2(1H)-one and its Thione Analogue. MDPI. (December 18 2000). Available at: [Link]

  • 8-Chloro-2-methylquinoline. PubChem, NIH. Available at: [Link]

  • Kumar, S. et al. (2024). Recent advancement in the synthesis of quinoline derivatives via multicomponent reactions. Organic & Biomolecular Chemistry, 22(13), pp.2523-2545. DOI:10.1039/D4OB00034J. Available at: [Link]

  • 2-methyl quinoline, 91-63-4. The Good Scents Company. Available at: [Link]

  • 8-Methylquinoline. PubChem, NIH. Available at: [Link]

  • Preparation method and purification method of 5-chloro-8-hydroxyquinoline. CN108610288B. Google Patents.

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting cyclization failures in quinoline synthesis

Ticket #QS-404: Cyclization Failure Analysis Status: Open Assigned Specialist: Senior Application Scientist, Heterocycle Division Executive Summary This guide addresses the most frequent failure modes in quinoline synthe...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket #QS-404: Cyclization Failure Analysis Status: Open Assigned Specialist: Senior Application Scientist, Heterocycle Division

Executive Summary

This guide addresses the most frequent failure modes in quinoline synthesis: polymerization (tarring) , regiochemical scrambling , and stalled cyclization . Unlike standard textbook descriptions, this document treats the synthesis as a debugging process, isolating specific variables (temperature, acid strength, intermediate stability) that cause the reaction to deviate from the desired pathway.

Module 1: The "Tar Pit" (Skraup & Doebner-Miller)

Symptom: The reaction mixture turns into a black, intractable solid (tar) within minutes, often accompanied by a violent exotherm. Diagnosis: Uncontrolled polymerization of the


-unsaturated carbonyl intermediate (acrolein or crotonaldehyde).
The Mechanistic Failure

In the Skraup reaction, glycerol dehydrates to acrolein. If acrolein concentration spikes before it can undergo the Michael addition with aniline, it polymerizes. The reaction is autocatalytic and highly exothermic.

Troubleshooting Protocol
VariableStandard Protocol (High Risk)Stabilized Protocol (Robust) Why? (Causality)
Oxidant NitrobenzeneIodine (

) or Sodium

-nitrobenzenesulfonate
Nitrobenzene can trigger thermal runaway. Iodine acts as a milder, controllable oxidant.
Moderator NoneFerrous Sulfate (

)

acts as a radical scavenger, inhibiting the free-radical polymerization of acrolein without stopping the ionic Michael addition [1].
Addition All-in-onePortion-wise / Pre-mix Pre-mixing aniline and glycerol, then adding acid slowly prevents localized "hotspots" where acrolein concentration spikes.

Pro-Tip: If using the Doebner-Miller modification (using


-unsaturated aldehydes directly), keep the reaction at 

during the initial mixing phase to favor the 1,2-addition (Schiff base formation) or 1,4-addition (Michael) over polymerization.
Module 2: The Regio-Puzzle (Conrad-Limpach vs. Knorr)

Symptom: You targeted the 4-hydroxyquinoline but isolated the 2-hydroxyquinoline (or vice versa), or obtained a mixture. Diagnosis: Failure to control the Kinetic vs. Thermodynamic reaction pathway.

The Divergence Point

The reaction between aniline and a


-ketoester (e.g., ethyl acetoacetate) is bistable.
  • Kinetic Control (

    
    ):  Nucleophilic attack on the ketone
    
    
    
    
    
    -aminoacrylate (Enamine)
    
    
    Cyclizes to 4-Hydroxyquinoline (Conrad-Limpach).
  • Thermodynamic Control (

    
    ):  Nucleophilic attack on the ester
    
    
    
    
    
    -ketoanilide (Amide)
    
    
    Cyclizes to 2-Hydroxyquinoline (Knorr) [2].[1]
Troubleshooting Decision Tree

ConradLimpachKnorr Start Aniline + Beta-Ketoester TempCheck Reaction Temperature? Start->TempCheck LowTemp Low Temp (< 100°C) (Acid Catalysis) TempCheck->LowTemp Kinetic Path HighTemp High Temp (> 140°C) TempCheck->HighTemp Thermodynamic Path Intermediate1 Intermediate: Beta-Aminoacrylate (Enamine) LowTemp->Intermediate1 Intermediate2 Intermediate: Beta-Ketoanilide (Amide) HighTemp->Intermediate2 Cyclization1 Thermal Cyclization (250°C, Diphenyl Ether) Intermediate1->Cyclization1 Step 2 Cyclization2 Acid Cyclization (PPA or H2SO4) Intermediate2->Cyclization2 Step 2 Product1 Product: 4-Hydroxyquinoline (Conrad-Limpach) Cyclization1->Product1 Product2 Product: 2-Hydroxyquinoline (Knorr) Cyclization2->Product2

Caption: Mechanistic divergence in the reaction of aniline with


-ketoesters based on thermal control.

Corrective Action:

  • To fix Regio-scrambling: Isolate the intermediate! Do not run this as a one-pot synthesis unless you have strictly validated the thermal profile.

    • For 4-OH: Stir aniline + ketoester with catalytic HCl at room temp for 24h. Isolate the solid enamine. Then flash-heat at 250°C.

    • For 2-OH: Reflux aniline + ketoester in toluene (remove water via Dean-Stark). Isolate amide. Then treat with conc.

      
      .
      
Module 3: The High-Energy Barrier (Gould-Jacobs)

Symptom: Starting material is consumed, intermediate forms, but final cyclization fails (yield < 10%). Diagnosis: Insufficient thermal energy to overcome the aromaticity-breaking transition state.

The Physics of Failure

The Gould-Jacobs cyclization involves an intramolecular nucleophilic attack on a neutral aromatic ring. This requires disrupting the benzene aromaticity, creating a massive activation energy barrier (


). Standard reflux in ethanol or toluene is insufficient .
The "Dowtherm" Solution

You must use a solvent capable of sustaining temperatures > 250°C .

  • Recommended Solvent: Diphenyl ether (Dowtherm A) or Sulfolane.

  • Procedure:

    • Pre-heat the solvent to 250-260°C.

    • Add the intermediate solid directly to the hot solvent (not a solution addition).

    • This "shock heating" minimizes decomposition pathways and maximizes the rate of the desired pericyclic reaction [3].

Module 4: The "Stalled" Intermediate (Friedländer)

Symptom: Formation of the imine (Schiff base) occurs, but the aldol condensation step to close the ring never happens. Diagnosis: Steric hindrance or catalyst deactivation.

Mechanistic Insight

The Friedländer synthesis requires a delicate acid/base balance.

  • Base Catalysis Failure: If the ketone substrate is hindered (e.g., bulky groups at the

    
    -position), the enolate cannot attack the carbonyl of the 2-aminoaldehyde.
    
  • Self-Condensation: 2-aminobenzaldehyde is unstable and self-polymerizes.

Troubleshooting Workflow
  • Check Precursor Stability: Do not store 2-aminobenzaldehyde. Generate it in situ from 2-nitrobenzaldehyde (reduction) or 2-aminobenzyl alcohol (oxidation) immediately before the coupling step.

  • Switch Catalyst: If KOH/EtOH fails, switch to Brønsted Acid catalysis (sulfamic acid) or Lewis Acid catalysis (

    
    ) . Acid catalysis activates the carbonyl electrophile, often overcoming steric repulsion that stops the base-catalyzed pathway [4].
    
General Troubleshooting Decision Matrix

QuinolineTroubleshooting Problem Identify Failure Mode Tar Black Tar / Polymer Problem->Tar Regio Wrong Isomer Problem->Regio NoCyc Intermediate Stalls Problem->NoCyc Sol_Tar1 Add Moderator (FeSO4) Tar->Sol_Tar1 Skraup Sol_Tar2 Control Exotherm (Ice Bath) Tar->Sol_Tar2 Doebner-Miller Sol_Regio1 Check Temp (Kinetic vs Thermo) Regio->Sol_Regio1 Conrad-Limpach Sol_Regio2 Isolate Intermediate Regio->Sol_Regio2 General Sol_NoCyc1 Increase Temp (>250°C) NoCyc->Sol_NoCyc1 Gould-Jacobs Sol_NoCyc2 Switch to Acid Catalyst NoCyc->Sol_NoCyc2 Friedländer

Caption: Rapid diagnostic flow for categorizing and solving quinoline synthesis failures.

References
  • Clarke, H. T.; Davis, A. W. (1922). "Quinoline".[2][3][4][5][6] Organic Syntheses, 2, 79. Link (Demonstrates the use of Ferrous Sulfate as a moderator in Skraup synthesis).

  • Hauser, C. R.; Reynolds, G. A. (1948). "Reactions of beta-Keto Esters with Aromatic Amines". Journal of the American Chemical Society, 70(7), 2402–2404. Link (Foundational paper on Kinetic vs. Thermodynamic control in Conrad-Limpach-Knorr).

  • Gould, R. G.; Jacobs, W. A. (1939). "The Synthesis of Certain Substituted Quinolines and 5,6-Benzoquinolines". Journal of the American Chemical Society, 61(10), 2890–2895. Link (Establishes the high-temperature requirement for cyclization).

  • Marco-Contelles, J.; Perez-Mayoral, E.; Samadi, A. (2009). "Recent Advances in the Friedländer Reaction". Chemical Reviews, 109(2), 837–878. Link (Review covering acid/base catalysis switching).

Sources

Optimization

Technical Support Center: Purifying 8-Chloro-5-methyl-2-phenylquinoline via Column Chromatography

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance for the purification of 8-Chloro-5-methyl-2-phenylquinoline using column chromatography. It...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance for the purification of 8-Chloro-5-methyl-2-phenylquinoline using column chromatography. It addresses common challenges and offers practical, field-proven solutions to streamline your purification workflow.

Frequently Asked Questions (FAQs)

Q1: Why is my 8-Chloro-5-methyl-2-phenylquinoline streaking or tailing on the silica gel column?

A1: Streaking or tailing of quinoline derivatives on silica gel is a common issue primarily due to the basic nature of the quinoline nitrogen.[1] This basicity leads to strong interactions with the acidic silanol groups on the surface of the silica gel, causing poor separation and asymmetrical peak shapes.[1] To mitigate this, consider the following:

  • Mobile Phase Modification: Add a small amount (0.5-2%) of a basic modifier like triethylamine (TEA) or pyridine to your mobile phase.[1][2] This will neutralize the acidic sites on the silica gel, leading to improved peak shape.[2]

  • Alternative Stationary Phase: If tailing persists, switching to a less acidic stationary phase like neutral or basic alumina can be effective.[2] For compounds with sufficient hydrophobic character, reversed-phase chromatography on a C18 column is also a viable option.[2]

Q2: I'm having trouble separating 8-Chloro-5-methyl-2-phenylquinoline from a closely related impurity. How can I improve the resolution?

A2: Improving the resolution between closely eluting compounds requires careful optimization of the chromatographic conditions.

  • Fine-tune the Mobile Phase: Systematically vary the solvent ratio of your mobile phase. Small changes in polarity can significantly impact selectivity. Utilize Thin-Layer Chromatography (TLC) to screen various solvent systems and find one that provides the best separation (a significant difference in Rf values) for your compound and the impurity.[2][3] A good target Rf value for your desired compound is typically between 0.2 and 0.4.[2]

  • Consider a Different Solvent System: If a simple hexane/ethyl acetate system is insufficient, explore other solvent combinations. For instance, dichloromethane/methanol or toluene/ethyl acetate might offer different selectivity.[3][4]

  • Gradient Elution: Employing a gradient elution, where the polarity of the mobile phase is gradually increased during the separation, can help to resolve compounds with similar retention times.[4][5]

Q3: My compound appears to be degrading on the column. What could be the cause and how can I prevent it?

A3: Degradation of compounds on silica gel can occur, especially for sensitive molecules.[6][7] The acidic nature of silica gel can catalyze decomposition reactions for certain compounds.[1][6]

  • Deactivate the Silica Gel: Before packing the column, you can slurry the silica gel in the mobile phase containing a small amount of a base like triethylamine to neutralize the acidic sites.[2]

  • Minimize Residence Time: A faster flow rate can reduce the time your compound spends on the column, potentially minimizing degradation. However, this may also decrease resolution, so a balance must be found.

  • Alternative Stationary Phases: As mentioned before, using a more inert stationary phase like neutral alumina can prevent acid-catalyzed degradation.[8]

Troubleshooting Guide

Problem Potential Cause(s) Recommended Solution(s)
Broad or Tailing Bands Strong interaction with acidic silanol groups on silica.[1]Add 0.5-2% triethylamine or pyridine to the eluent.[1][2] Consider using neutral alumina as the stationary phase.
Poor Separation of Isomers/Closely Related Impurities Inadequate mobile phase selectivity.[3]Systematically screen different solvent systems using TLC to find an optimal mobile phase.[2][3] Employing gradient elution can also improve resolution.[4][5]
Compound Degradation on the Column Acid-sensitivity of the compound on silica gel.[1][6][7]Deactivate the silica gel with a base before use.[2] Switch to a neutral stationary phase like alumina.[8]
Low or No Recovery of Compound Irreversible adsorption to the stationary phase.[1] The compound may be too polar for the chosen eluent.Increase the polarity of the mobile phase. If the compound is very polar, consider reversed-phase chromatography.
Cracked or Channeled Column Bed Improper column packing.Ensure the silica gel is packed as a uniform slurry and allowed to settle without air bubbles. Dry packing followed by careful solvent addition can also be effective.[2]

Detailed Protocol: Column Chromatography of 8-Chloro-5-methyl-2-phenylquinoline

This protocol outlines a general procedure that should be optimized based on preliminary TLC analysis.

1. Materials and Reagents:

  • Crude 8-Chloro-5-methyl-2-phenylquinoline

  • Silica gel (60 Å, 230-400 mesh)

  • Solvents for mobile phase (e.g., Hexane, Ethyl Acetate, Triethylamine)

  • Glass chromatography column

  • Sand

  • Cotton or glass wool

  • Collection tubes

2. Experimental Workflow:

Column_Chromatography_Workflow cluster_prep Preparation cluster_execution Execution cluster_analysis Analysis & Final Steps TLC 1. TLC Analysis (Optimize Mobile Phase) Column_Prep 2. Column Preparation (Slurry Packing) TLC->Column_Prep Sample_Prep 3. Sample Preparation (Dry Loading) Column_Prep->Sample_Prep Elution 4. Elution (Isocratic or Gradient) Sample_Prep->Elution Fraction_Collection 5. Fraction Collection Elution->Fraction_Collection Fraction_Analysis 6. Fraction Analysis (TLC) Fraction_Collection->Fraction_Analysis Pooling 7. Pooling of Pure Fractions Fraction_Analysis->Pooling Solvent_Removal 8. Solvent Removal (Rotary Evaporation) Pooling->Solvent_Removal Final_Product Purified Product Solvent_Removal->Final_Product

Sources

Troubleshooting

Solving steric hindrance in 5-methyl substituted quinolines

Technical Support Center: 5-Methylquinoline Derivatives Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides targeted troubleshooting advice and ans...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: 5-Methylquinoline Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides targeted troubleshooting advice and answers to frequently asked questions regarding the synthetic challenges posed by steric hindrance in 5-methyl substituted quinolines. The quinoline scaffold is a privileged structure in medicinal chemistry, but the 5-methyl substituent presents unique and often frustrating hurdles in functionalization. This resource is designed to provide both mechanistic understanding and actionable, field-proven protocols to overcome these challenges.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the reactivity of 5-methylquinolines.

Q1: What is steric hindrance, and why is the 5-methyl group on a quinoline particularly problematic?

A1: Steric hindrance is a phenomenon where the rate and outcome of a chemical reaction are influenced by the spatial arrangement of atoms within a molecule. The 5-methyl group on the quinoline scaffold is a classic example of a "peri" interaction. It is positioned on the carbocyclic (benzene) ring but is in close proximity to both the C4 position on the heterocyclic (pyridine) ring and the nitrogen atom (N1). This spatial crowding can:

  • Block Access to Reactive Sites: The methyl group acts as a physical barrier, preventing reagents, catalysts, or other molecules from approaching and reacting at nearby positions, particularly C4 and N1.

  • Distort Molecular Geometry: The steric strain can alter bond angles and lengths, potentially misaligning orbitals required for an efficient reaction transition state.

  • Influence Catalyst Binding: In metal-catalyzed reactions, the 5-methyl group can prevent the optimal coordination of the quinoline substrate to the metal center, which is a critical step in many catalytic cycles.

Q2: Which positions on the 5-methylquinoline ring are most affected by steric hindrance?

A2: The positions most significantly impacted are:

  • C4-Position: This is the most affected site. The 5-methyl group directly shields the C4-H bond, making reactions like metal-catalyzed cross-couplings and C-H functionalizations exceptionally challenging.

  • N1 (Quinoline Nitrogen): The lone pair of electrons on the nitrogen is sterically shielded, which can impede N-alkylation, N-oxidation, and its ability to act as a ligand for metal catalysts.[1]

  • C6-Position: While less hindered than C4, the C6 position still experiences some steric influence from the adjacent 5-methyl group, which can affect the rates and yields of electrophilic aromatic substitution and cross-coupling reactions.

Q3: What are the general classes of reactions that are most challenging with 5-methylquinoline substrates?

A3: The following reaction classes are notoriously difficult:

  • Palladium-Catalyzed Cross-Coupling Reactions: This includes Suzuki-Miyaura, Buchwald-Hartwig amination, and Sonogashira couplings, especially when targeting the C4 or C6 positions.[2][3] The steric bulk impedes the crucial oxidative addition and reductive elimination steps of the catalytic cycle.[4][5]

  • Electrophilic Aromatic Substitution (EAS): While EAS on quinolines typically occurs on the benzene ring at the C5 and C8 positions, the 5-methyl group deactivates the adjacent C6 position and can complicate regioselectivity.[6][7][8]

  • N-Functionalization: Reactions directly involving the quinoline nitrogen, such as quaternization or the formation of N-oxides, can be sluggish due to the steric shielding by the 5-methyl group.

Troubleshooting Guide: Common Experimental Failures

This section provides a problem-cause-solution framework for specific experimental issues.

Problem 1: My Suzuki-Miyaura cross-coupling reaction at the C4-position of 4-chloro-5-methylquinoline is failing or giving very low yields.
  • Possible Causes:

    • Ineffective Oxidative Addition: The palladium(0) catalyst cannot efficiently insert into the C4-Cl bond due to the steric shield of the 5-methyl group.

    • Sterically Congested Transition State: The transition state for transmetalation or reductive elimination is too high in energy.

    • Inappropriate Ligand Choice: Standard phosphine ligands (e.g., PPh₃) are not bulky enough to force the necessary coordination geometry for such a hindered substrate.

  • Solutions & Recommended Protocol: For sterically demanding couplings, the choice of ligand is paramount. Bulky, electron-rich monophosphine ligands, often referred to as "Buchwald ligands," are essential.[2][3][9] These ligands create a coordinatively unsaturated and highly reactive metal center that can overcome the steric barrier.

    Table 1: Recommended Catalyst/Ligand Systems for Hindered Suzuki Couplings

Catalyst PrecursorLigandBaseSolventTemperature (°C)Typical Yield Range
Pd₂(dba)₃SPhos or XPhosK₃PO₄Toluene/H₂O80-11060-90%
Pd(OAc)₂RuPhosCs₂CO₃Dioxane100-12055-85%
PEPPSI-iPrNone (pre-catalyst)K₂CO₃t-Amyl alcohol10070-95%
Problem 2: My Buchwald-Hartwig amination of 8-bromo-5-methylquinoline is sluggish and incomplete.
  • Possible Causes:

    • Catalyst Inhibition: The quinoline nitrogen can coordinate too strongly to the palladium center, inhibiting the catalytic cycle. The 8-aminoquinoline product itself can act as a chelating ligand and poison the catalyst.

    • Base Incompatibility: The choice of base is critical and highly dependent on the amine nucleophile and ligand.[10] An incorrect base can lead to slow deprotonation of the amine or catalyst deactivation.[5]

    • Steric Hindrance at C8: While less severe than at C4, the C8 position is still sterically influenced by the "peri" 5-methyl group, slowing the reaction.

  • Solutions & Recommended Protocol: For amination of hindered quinolines, particularly at the C8 position, highly active catalyst systems are required. Bidentate ligands or specialized bulky monophosphine ligands are often necessary.[4]

    G cluster_steric Steric Hindrance Impact Pd0 LPd(0) OA_Complex L(Ar)Pd(II)-X Pd0->OA_Complex Oxidative Addition (Ar-X) Amine_Complex [L(Ar)Pd(II)-NHR₂]⁺ OA_Complex->Amine_Complex Amine Coordination (+ HNR₂) Steric_OA Slows this step due to 5-Me group Amido_Complex L(Ar)Pd(II)-NR₂ Amine_Complex->Amido_Complex Deprotonation (- Base-H⁺) Product Ar-NR₂ Amido_Complex->Product Reductive Elimination Steric_RE Slows this step due to bulk Product->Pd0 Catalyst Regeneration

    Caption: Buchwald-Hartwig catalytic cycle highlighting steps impacted by steric hindrance.

    Detailed Protocol: Amination of 8-Bromo-5-methylquinoline with Morpholine

    • Preparation: To an oven-dried Schlenk tube under argon, add 8-bromo-5-methylquinoline (1.0 mmol), sodium tert-butoxide (NaOtBu, 1.4 mmol), Pd₂(dba)₃ (0.015 mmol, 1.5 mol%), and the ligand Xantphos (0.03 mmol, 3 mol%).

    • Reagent Addition: Add toluene (4 mL) followed by morpholine (1.2 mmol).

    • Reaction: Seal the tube and heat in an oil bath at 100 °C for 16 hours.

    • Workup: Cool the reaction, dilute with dichloromethane (DCM), and filter through a pad of Celite®. Concentrate the filtrate.

    • Purification: Purify the residue by flash chromatography to yield the desired 8-morpholino-5-methylquinoline.

Advanced Strategies: C-H Functionalization

When pre-functionalization (e.g., halogenation) is difficult or undesirable, direct C-H functionalization offers an alternative route. However, regioselectivity is a major challenge.

Q4: How can I achieve regioselective C-H functionalization on a 5-methylquinoline?

A4: Regioselectivity is dictated by the catalyst and directing group.[11] For 5-methylquinoline, distinct outcomes can be achieved:

  • C2-Functionalization: The C2 position is electronically favored for certain C-H activation pathways. Rhodium complexes, in particular, have shown a high propensity to activate the C2-H bond in 5-methylquinoline.[12][13] This is driven by the coordination of the quinoline nitrogen to the metal center, which positions the C2-H bond for oxidative addition.

  • C8-Functionalization: Achieving C8 functionalization often requires installing a directing group on the quinoline nitrogen. For example, converting the quinoline to a quinoline-N-oxide directs palladium catalysts to the C8 position by forming a stable 5-membered palladacycle intermediate.[14]

Table 2: Catalyst Control of Regioselectivity in C-H Functionalization

Target PositionCatalyst SystemDirecting GroupMechanism
C2 Rh(I) complexes (e.g., with xantphos-type ligands)None (Inherent)Coordination to N1 directs activation to the proximal C2-H bond.[12][13]
C8 Pd(OAc)₂N-OxideFormation of a stable 5-membered palladacycle intermediate.[14]

References

  • Bayón, J. C., et al. (2022). Rhodium-Promoted C–H Bond Activation of Quinoline, Methylquinolines, and Related Mono-Substituted Quinolines. Organometallics. [Link]

  • Sharma, U., & Kumar, V. (2025). Synthesis of quinoline mimics via C–H bond functionalization of quinoline: a review on recent progress. Organic & Biomolecular Chemistry. [Link]

  • ACS Publications. (2022). Rhodium-Promoted C–H Bond Activation of Quinoline, Methylquinolines, and Related Mono-Substituted Quinolines. Organometallics. [Link]

  • ResearchGate. (n.d.). Mechanism of Electrophilic Substitution in Quinoline and Isoquinoline. [Link]

  • Taylor & Francis Online. (2018). Catalyst-free benzylic C(sp3)-H functionalization of methyl quinolines with tryptanthrins. [Link]

  • Daugulis, O., et al. (n.d.). Regioselective Functionalization of Quinolines through C-H Activation: A Comprehensive Review. PMC. [Link]

  • ResearchGate. (2025). Synthesis and characterization of 5-substituted 8-hydroxyquinoline derivatives and their metal complexes. [Link]

  • Molnar, M., et al. (n.d.). Synthesis of Bioactive Aminomethylated 8-Hydroxyquinolines via the Modified Mannich Reaction. PMC. [Link]

  • ResearchGate. (n.d.). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. [Link]

  • Seregin, I. V., & Gevorgyan, V. (n.d.). Recent Advances in the C–H-Functionalization of the Distal Positions in Pyridines and Quinolines. PMC. [Link]

  • Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

  • ACS Publications. (2020). One-Pot Cross-Coupling/C–H Functionalization Reactions: Quinoline as a Substrate and Ligand through N–Pd Interaction. The Journal of Organic Chemistry. [Link]

  • ResearchGate. (2025). Formal C H Functionalization of Quinolines at the C7 Position Through a Traceless Directing Strategy. [Link]

  • Technical University of Denmark. (2008). Analysis of a Buckwald-Hartwig amination: reaction for pharmaceutical production. [Link]

  • ACS Publications. (2007). New Catalysts for Suzuki−Miyaura Coupling Reactions of Heteroatom-Substituted Heteroaryl Chlorides. The Journal of Organic Chemistry. [Link]

  • RSC Publishing. (n.d.). Transition metal-catalyzed cross coupling with N-acyliminium ions derived from quinolines and isoquinolines. [Link]

  • The Royal Society of Chemistry. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. [Link]

  • Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

  • ACS Publications. (2024). Exploiting Orthogonal C−C Cross-Coupling Reactions for Chemistry-on-the-Complex: Modular Assembly of 2,6-Bis-Functionalized [Ru(dqp)2]2+ Building Blocks. Inorganic Chemistry. [Link]

  • Arkat USA. (n.d.). Synthesis of 8-aminoquinoline chelating moieties for chemosensor molecules. [Link]

  • Reddit. (2020). Why does the electrophilic aromatic substitution on quinoline happens on position 5 and 8, if it has these resonance structures?. [Link]

  • Semantic Scholar. (n.d.). The Buchwald-Hartwig Amination after 25 Years. [Link]

  • ResearchGate. (n.d.). The Role of the Base in Buchwald-Hartwig Amination. [Link]

  • PubMed. (2002). A highly active Suzuki catalyst for the synthesis of sterically hindered biaryls: novel ligand coordination. [Link]

  • SciSpace. (n.d.). Synthesis of derivatives of quinoline. [Link]

  • PMC. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. [Link]

  • Quora. (2018). Why does an electrophilic attack occur at the 5 and 8 position in Quinoline?. [Link]

  • Master Organic Chemistry. (2017). Electrophilic Aromatic Substitution Mechanism. [Link]

  • PrepChem.com. (n.d.). Preparation of 8-aminoquinoline. [Link]

  • PMC. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. [Link]

  • ResearchGate. (2025). Synthesis of 5-Hydroxyquinolines. [Link]

Sources

Optimization

Technical Support Center: 8-Chloro-5-methyl-2-phenylquinoline

Topic: Stability of 8-Chloro-5-methyl-2-phenylquinoline in Solution Content Type: Technical Support Center Guide (Troubleshooting & FAQs) Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals Produc...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Stability of 8-Chloro-5-methyl-2-phenylquinoline in Solution Content Type: Technical Support Center Guide (Troubleshooting & FAQs) Audience: Researchers, Medicinal Chemists, and Drug Discovery Professionals

Product Code: [Generic Research Compound] Chemical Class: Substituted Quinoline / Biaryl System Molecular Formula: C₁₆H₁₂ClN Molecular Weight: 253.73 g/mol

Executive Summary & Chemical Profile

8-Chloro-5-methyl-2-phenylquinoline is a lipophilic heterocyclic building block often used in medicinal chemistry as a scaffold for antimalarial or anticancer agents. Its stability profile is governed by three structural features: the 2-phenylquinoline core (a chromophore susceptible to photo-excitation), the 5-methyl group (a benzylic site prone to radical oxidation), and the 8-chloro substituent (generally stable but electronically significant).

Key Stability takeaway: This compound is chemically stable in neutral organic solvents under dark conditions but exhibits moderate photosensitivity and solubility-driven precipitation in aqueous buffers.

Solubility & Stock Preparation

Solvent Compatibility Table
SolventSolubility RatingStability RiskMax Conc. (Approx)Recommendation
DMSO High Low*>50 mMRecommended for stock solutions.
Ethanol ModerateLow~10-20 mMGood for biological assays; avoid long-term storage.
Water/PBS Insoluble N/A<10 µMDo NOT use for stock preparation.
Acetonitrile HighLow>50 mMExcellent for analytical standards (HPLC/LCMS).

*Note: While DMSO is chemically inert toward aryl chlorides like the 8-Cl group, commercial DMSO can contain trace peroxides that may accelerate benzylic oxidation of the 5-methyl group over months.

Protocol: Preparation of a 10 mM Stock Solution
  • Weighing: Weigh 2.54 mg of solid into a chemically resistant amber glass vial (to minimize light exposure).

  • Dissolution: Add 1.0 mL of anhydrous DMSO (Grade: ≥99.9%, stored under N₂).

  • Mixing: Vortex for 30 seconds. If solid persists, sonicate at room temperature (25°C) for 5 minutes. Avoid heating above 40°C to prevent accelerated oxidation.

  • Storage: Aliquot into single-use amber vials. Store at -20°C.

Stability & Degradation Mechanisms

Mechanistic Insight

Unlike 4-haloquinolines, which are prone to hydrolysis in polar aprotic solvents (due to vinylogous acid chloride character) [1], the 8-chloro substituent is an unactivated aryl chloride and is highly resistant to hydrolysis in DMSO or water.

The primary degradation vectors are Photochemical and Oxidative :

  • Benzylic Oxidation: The 5-methyl group is electronically activated by the quinoline ring. In the presence of air and light, it can slowly oxidize to the alcohol, aldehyde, or carboxylic acid.

  • Photodegradation: The 2-phenylquinoline system extends conjugation, creating a fluorophore that can generate singlet oxygen (¹O₂) upon UV-Vis irradiation, leading to self-oxidation or dimerization [2].

Visualized Pathway (Graphviz)

DegradationPathways Parent 8-Chloro-5-methyl- 2-phenylquinoline (Intact) Excited Excited State (Singlet/Triplet) Parent->Excited UV Light (λ < 380nm) Radical Benzylic Radical (at 5-Me) Parent->Radical Auto-oxidation (Long-term storage) NOxide Quinoline N-Oxide Parent->NOxide Peroxides (in aged DMSO) Excited->Parent Fluorescence Excited->Radical ROS / O2 Alcohol 5-Hydroxymethyl Derivative Radical->Alcohol +OH• Aldehyde 5-Formyl Derivative Alcohol->Aldehyde [Ox]

Caption: Primary degradation pathways include photo-excitation leading to benzylic oxidation and N-oxide formation via solvent impurities.

Troubleshooting & FAQs

Q1: My DMSO stock solution has turned from colorless to faint yellow. Is it still usable?

Diagnosis: Likely Oxidative Aging.

  • Cause: Quinolines with extended conjugation (like 2-phenyl) often exhibit "yellowing" due to trace N-oxide formation or the formation of conjugated oxidation byproducts (e.g., aldehydes) [3].

  • Action: Run a check via LC-MS.

    • Acceptable: If Purity > 95% and the main peak is M+H = 254.1.

    • Discard: If you see significant peaks at M+16 (N-oxide) or M+14 (Carbonyl).

  • Prevention: Store under Argon/Nitrogen gas in amber vials.

Q2: I observe a white precipitate when diluting the DMSO stock into cell culture media.

Diagnosis: Solubility Crash (Reprecipitation).

  • Cause: The compound is highly lipophilic (cLogP ~ 4.5-5.0). Rapid dilution into aqueous media causes the compound to crash out before it can disperse, often forming micro-crystals that are invisible to the naked eye but cytotoxic.

  • Action:

    • Serial Dilution: Do not jump from 100% DMSO to 0.1% DMSO. Perform an intermediate step in PBS/DMSO (1:1).

    • Sonication: Sonicate the media for 10-15 seconds after addition.

    • Limit: Ensure final concentration is < 10-20 µM in aqueous buffer.

Q3: Can I use this compound in a UV-crosslinking experiment?

Diagnosis: High Risk of Photolysis.

  • Cause: The 2-phenylquinoline moiety absorbs strongly in the UV region. High-intensity UV will likely degrade the compound or cause it to react non-specifically with proteins via radical mechanisms [2].

  • Action: Perform a control experiment: Irradiate the compound alone in buffer and check stability by HPLC. If degradation > 10%, this method is unsuitable.

Analytical Validation Protocol

To verify the integrity of your compound, use the following standardized HPLC method.

Standard HPLC-UV/MS Method
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient:

    • 0-1 min: 5% B

    • 1-8 min: 5% → 95% B

    • 8-10 min: 95% B

  • Detection: UV at 254 nm (aromatic core) and 320 nm (conjugation band).

  • Expected Retention: The compound is non-polar and will elute late (approx. 7-8 min in a 10-min run).

Data Interpretation
Observed Mass (m/z)IdentityStatus
254.1 / 256.1 Parent Compound (Cl isotope pattern 3:1)Pass
270.1 N-Oxide (+16 Da)Impurity (Oxidation)
268.1 Aldehyde (+14 Da)Impurity (Benzylic Ox)
236.1 De-chlorinated (-34 Da + 1)Impurity (Photoreduction)

References

  • Gershon, H., et al. (2003). Effect of dimethyl sulfoxide and dimethylformamide on the stability of 4-halo-8-quinolinols.[1] Fordham University. 1[2]

  • Beilstein Journals. (2021). Photophysical, photostability, and ROS generation properties of new trifluoromethylated quinoline-phenol Schiff bases. Beilstein J. Org. Chem. 3[4]

  • BenchChem Technical Support. (2025). Degradation of 2-Methyl-8-quinolinecarboxaldehyde.[5]5[2]

Sources

Troubleshooting

Recrystallization solvent selection for 8-Chloro-5-methyl-2-phenylquinoline

Technical Support Center: Purification Protocols for 8-Chloro-5-methyl-2-phenylquinoline Document ID: TSC-REC-8C5M2PQ-001[1] Version: 2.1 (Current)[1] Status: Validated for R&D and Process Scale-up The Physicochemical Pr...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification Protocols for 8-Chloro-5-methyl-2-phenylquinoline

  • Document ID: TSC-REC-8C5M2PQ-001[1]

  • Version: 2.1 (Current)[1]

  • Status: Validated for R&D and Process Scale-up

The Physicochemical Profile (The "Why")

Before selecting a solvent, you must understand the molecular behavior of 8-Chloro-5-methyl-2-phenylquinoline .[1] This molecule is not a simple organic solid; it is a lipophilic, planar aromatic system with specific solubility challenges.[2]

  • Lipophilicity & Lattice Energy: The combination of the 2-phenyl ring and the 5-methyl/8-chloro substituents creates a highly hydrophobic surface area.[1] This significantly reduces solubility in water and cold alcohols but enhances interaction with aromatic solvents (π-π stacking).[1]

  • The "Oiling Out" Risk: Substituted quinolines often possess melting points that are depressed by impurities.[1] If your solvent's boiling point is higher than the impure compound's melting point, the compound will melt into an oil ("oil out") rather than dissolve, trapping impurities.

  • Basic Nitrogen Shielding: The 8-chloro substituent provides steric bulk near the quinoline nitrogen.[1] While the molecule is a weak base, this steric hindrance can affect salt formation and solubility in acidic media, making neutral organic solvent recrystallization preferred over acid-base precipitation for high purity.

Solvent Selection Guide (The "What")

Based on structural analogs (e.g., 2-phenylquinoline, 8-chloro-2-methylquinoline) and solubility parameters, we have categorized solvent systems into three tiers.

Tier 1: Primary Recommendations (Start Here)
Solvent SystemRatio (v/v)ApplicationProsCons
Ethanol (Absolute) 100%General PurityExcellent impurity rejection; accessible; non-toxic.[1]May require large volumes if solubility is low; risk of oiling out if wet.[1][3]
Ethyl Acetate / Hexanes 1:3 to 1:5High Recovery"Standard" organic cleanup; tunable polarity.[1]Hexanes are volatile; requires careful addition to avoid crashing out amorphous solid.[1]
Toluene 100%"Tarry" CrudesBest for removing dark oligomers/tars common in quinoline synthesis.[1]High boiling point (110°C) makes drying crystals slower.[1]
Tier 2: Specialized Systems
  • Acetonitrile: Excellent for removing polar impurities and unreacted anilines.[1]

  • Ethanol / Water (9:1): Use only if the compound is highly crystalline and you need to remove inorganic salts (e.g., ZnCl₂ from Doebner-Miller synthesis).

Decision Logic & Workflow

Do not guess. Follow this logic flow to select the correct solvent based on your crude material's behavior.

SolventSelection Start Analyze Crude Material IsTarry Is the crude sticky/tarry or dark brown? Start->IsTarry IsSolid Is it a defined solid? IsTarry->IsSolid No ToluenePath Use TOLUENE (High Solvency for Tars) IsTarry->ToluenePath Yes SolubilityCheck Check Solubility in Hot Ethanol IsSolid->SolubilityCheck SolubleHot Dissolves completely? SolubilityCheck->SolubleHot EthanolPath Use ETHANOL (Slow Cooling) SolubleHot->EthanolPath Yes EtOAcPath Use ETHYL ACETATE / HEXANES (Binary System) SolubleHot->EtOAcPath No (Insoluble)

Figure 1: Solvent Selection Decision Tree. Selects the optimal solvent based on the physical state of the crude intermediate.

Troubleshooting & FAQs

Q1: My compound is "oiling out" (forming a liquid layer at the bottom) instead of crystallizing. Why?

  • Cause: The solution temperature is above the oiling point (a metastable liquid-liquid phase separation) of the impurity-saturated mixture.[1] This is common with phenylquinolines.[1]

  • Fix:

    • Re-heat to dissolve the oil.

    • Seed the solution with a tiny crystal of pure product (if available) or scratch the glass surface.[1]

    • Switch Solvent: Move to a higher boiling solvent (e.g., Toluene or Xylene) to ensure the temperature stays above the dissolution point but allows crystallization upon cooling. Alternatively, add a small amount of the anti-solvent (e.g., Hexane) more slowly.[3]

Q2: The crystals are colored (yellow/brown) but should be off-white.

  • Cause: Trapped conjugated oligomers or oxidized aniline residues.[1]

  • Fix: Perform a Charcoal Filtration step.[1]

    • Dissolve crude in hot Ethanol or Toluene.[1]

    • Add Activated Carbon (5-10% w/w).[1]

    • Stir hot for 15 minutes.

    • Filter through Celite while hot (critical to prevent premature crystallization).

Q3: Yield is low (<50%).

  • Cause: The compound is too soluble in the cold solvent (likely Ethanol).[1]

  • Fix: Cool the flask to -20°C (freezer) overnight. If yield is still low, switch to the Binary System (EtOAc/Hexanes) . Dissolve in minimum hot EtOAc, then add Hexanes dropwise until persistent cloudiness appears, then cool.

Detailed Protocol: The "Standard" Recrystallization

Target: 8-Chloro-5-methyl-2-phenylquinoline Solvent System: Ethanol (Alternative: Toluene)[1]

  • Preparation: Place the crude solid in a round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Dissolution:

    • Add a minimal amount of solvent (start with 5 mL per gram of solid).

    • Heat to reflux (boiling).[1]

    • Observation: If solid remains, add solvent in small portions (1-2 mL) through the top of the condenser until the solution is clear.

    • Critical Check: If "oily droplets" persist but no solid remains, you are seeing oiling out. Add slightly more solvent to dissolve the oil phase.[1]

  • Filtration (Optional but Recommended): If there are insoluble black specks, filter the hot solution rapidly through a pre-warmed glass funnel/fluted filter paper.

  • Nucleation: Remove from heat. Allow the flask to cool to room temperature slowly (place it on a cork ring or wood block, not cold metal).

    • Tip: If no crystals form by 40°C, scratch the inner wall of the flask with a glass rod.

  • Growth: Once room temperature is reached, place the flask in an ice bath (0-4°C) for 1 hour to maximize yield.

  • Isolation: Filter the crystals using a Büchner funnel. Wash the cake with cold solvent (chilled to 0°C).

  • Drying: Dry in a vacuum oven at 40-50°C. Note: Quinolines can sublime; do not use excessive heat/vacuum for prolonged periods.

References

  • Musiol, R. et al. (2006).[1] Structure-activity relationship studies of quinoline derivatives. Bioorganic & Medicinal Chemistry. (Establishes solubility profiles of polysubstituted quinolines).

  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th Edition). Butterworth-Heinemann.[1] (Standard reference for purification of aromatic heterocycles).

  • Sigma-Aldrich. (n.d.).[1] 8-Chloro-2-methylquinoline Product Data. (Used for comparative solubility data of the 8-chloro-methylquinoline core).

  • BenchChem. (2025).[1][4] Advanced Crystallization Techniques for Quinoline Derivatives. (Protocols for anti-solvent diffusion in quinolines).

Sources

Reference Data & Comparative Studies

Validation

Unraveling the Solid-State Architecture of 8-Chloro-5-methyl-2-phenylquinoline: A Comparative Crystallographic Analysis

An In-Depth Guide for Researchers and Drug Development Professionals Abstract The precise three-dimensional arrangement of atoms within a molecule is a critical determinant of its physicochemical properties and, conseque...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide for Researchers and Drug Development Professionals

Abstract

The precise three-dimensional arrangement of atoms within a molecule is a critical determinant of its physicochemical properties and, consequently, its efficacy and behavior as a pharmaceutical agent. This guide delves into the crystallographic characteristics of 8-Chloro-5-methyl-2-phenylquinoline, a substituted quinoline of interest in medicinal chemistry. While a definitive crystal structure for this specific molecule has not been reported in publicly accessible crystallographic databases, this document provides a comprehensive comparative analysis. By examining the experimentally determined crystal structure of the closely related compound, 8-chloro-2-methylquinoline, we can infer and discuss the likely structural features of the title compound. This guide will further explore the established methodologies for the synthesis, crystallization, and X-ray diffraction analysis of such quinoline derivatives, offering valuable insights for researchers engaged in the structural elucidation of novel small molecules.

Introduction: The Significance of Crystal Structure in Drug Design

The quinoline scaffold is a privileged heterocyclic motif frequently encountered in pharmacologically active compounds. The substitution pattern on the quinoline ring system allows for the fine-tuning of a molecule's steric and electronic properties, which in turn governs its interactions with biological targets. X-ray diffraction (XRD) stands as the gold standard for unequivocally determining the solid-state conformation and intermolecular interactions of a crystalline material. This knowledge is paramount in drug development for understanding structure-activity relationships (SAR), polymorph screening, and ensuring intellectual property.

This guide focuses on 8-Chloro-5-methyl-2-phenylquinoline, a molecule with potential applications stemming from its substituted quinoline core. As of the latest search of the Cambridge Structural Database (CSD) and the Crystallography Open Database (COD), the crystal structure of 8-Chloro-5-methyl-2-phenylquinoline has not been deposited. However, the crystal structure of a closely related analogue, 8-chloro-2-methylquinoline, is available and provides a robust foundation for a detailed comparative analysis[1][2].

Experimental Workflow: From Synthesis to Structure Determination

The successful determination of a crystal structure is contingent on a logical and meticulously executed experimental workflow. The following sections outline the typical procedures for the synthesis, crystallization, and X-ray diffraction analysis of quinoline derivatives.

Synthesis of Substituted Quinolines

The synthesis of quinoline derivatives can be achieved through various established organic chemistry reactions. A common and versatile method is the Combes quinoline synthesis or a similar cyclization reaction. For instance, the synthesis of 8-chloro-2-methylquinoline has been reported via the reaction of 2-chloroaniline with crotonaldehyde[1][3].

A plausible synthetic route for 8-Chloro-5-methyl-2-phenylquinoline would likely involve a multi-step process, potentially culminating in a cyclization reaction to form the quinoline core.

Conceptual Synthesis Workflow:

cluster_synthesis Synthesis Starting_Materials Appropriately substituted aniline and carbonyl compounds Cyclization Cyclization Reaction (e.g., Friedländer, Combes) Starting_Materials->Cyclization Reaction Purification Purification (e.g., Column Chromatography, Recrystallization) Cyclization->Purification Work-up Characterization Spectroscopic Characterization (NMR, MS) Purification->Characterization Analysis

Caption: A generalized workflow for the synthesis of substituted quinolines.

Crystallization: The Art of Growing Single Crystals

Obtaining high-quality single crystals suitable for X-ray diffraction is often the most challenging step. The choice of solvent, temperature, and crystallization technique are critical variables that must be empirically optimized.

Common Crystallization Techniques:

  • Slow Evaporation: A solution of the compound is allowed to evaporate slowly, gradually increasing the concentration until saturation is reached and crystals form. This method was successfully used for 8-chloro-2-methylquinoline, which was crystallized from an ethanol solution at room temperature[1].

  • Vapor Diffusion (Hanging Drop/Sitting Drop): A concentrated drop of the compound's solution is equilibrated with a larger reservoir of a solvent in which the compound is less soluble. The gradual diffusion of the anti-solvent into the drop induces crystallization.

  • Cooling Crystallization: A saturated solution of the compound at an elevated temperature is slowly cooled, decreasing the solubility and promoting crystal growth.

Experimental Protocol for Crystallization (Example):

  • Solvent Screening: Dissolve a small amount of the purified 8-Chloro-5-methyl-2-phenylquinoline in a variety of solvents (e.g., ethanol, methanol, acetone, ethyl acetate, dichloromethane, hexane) to assess solubility.

  • Preparation of Saturated Solution: Prepare a nearly saturated solution of the compound in a promising solvent or solvent mixture at room temperature or a slightly elevated temperature.

  • Filtration: Filter the solution through a syringe filter (0.22 µm) into a clean crystallization vessel to remove any particulate matter.

  • Crystal Growth:

    • Slow Evaporation: Loosely cap the vessel and leave it in a vibration-free environment.

    • Vapor Diffusion: Place the vessel in a sealed chamber containing an anti-solvent.

    • Cooling: Place the sealed vessel in a programmable cooling block or a dewar.

  • Harvesting: Once suitable crystals have formed, carefully harvest them using a nylon loop and mount them on a goniometer head for X-ray diffraction analysis.

Single-Crystal X-ray Diffraction (SC-XRD)

SC-XRD is a non-destructive analytical technique that provides precise information about the three-dimensional arrangement of atoms in a crystal.

Data Collection and Structure Refinement Workflow:

cluster_xrd X-ray Diffraction Analysis Crystal_Mounting Mount Single Crystal on Diffractometer Data_Collection X-ray Data Collection Crystal_Mounting->Data_Collection Alignment Data_Reduction Data Processing and Reduction Data_Collection->Data_Reduction Integration Structure_Solution Structure Solution (e.g., Direct Methods) Data_Reduction->Structure_Solution Scaled Intensities Structure_Refinement Structure Refinement Structure_Solution->Structure_Refinement Initial Model Validation Structure Validation and Analysis Structure_Refinement->Validation Final Model

Caption: A typical workflow for single-crystal X-ray diffraction analysis.

Comparative Structural Analysis: 8-chloro-2-methylquinoline as a Reference

The crystal structure of 8-chloro-2-methylquinoline provides a valuable template for predicting the structural features of 8-Chloro-5-methyl-2-phenylquinoline[1]. The key crystallographic data for 8-chloro-2-methylquinoline are summarized in the table below.

Table 1: Crystallographic Data for 8-chloro-2-methylquinoline [1]

ParameterValue
Chemical FormulaC₁₀H₈ClN
Molecular Weight177.62 g/mol
Crystal SystemOrthorhombic
Space GroupPbca
a (Å)12.7961(9)
b (Å)5.0660(4)
c (Å)13.1181(9)
α, β, γ (°)90, 90, 90
Volume (ų)850.38(11)
Z4
Temperature (K)173
RadiationMo Kα (λ = 0.71073 Å)
Density (calculated) (g/cm³)1.387
Intermolecular Interactionsπ-π stacking
Molecular Geometry

The quinoline ring system in 8-chloro-2-methylquinoline is essentially planar. In 8-Chloro-5-methyl-2-phenylquinoline, the quinoline core is also expected to be planar. The introduction of the 5-methyl group is unlikely to cause significant distortion of the ring. However, the 2-phenyl substituent will introduce a new degree of conformational freedom. The dihedral angle between the plane of the quinoline ring and the plane of the phenyl ring will be a key structural parameter. Steric hindrance between the phenyl ring and the quinoline core may lead to a non-coplanar arrangement, which is a common feature in other 2-phenylquinoline derivatives.

Intermolecular Interactions and Crystal Packing

The crystal packing of 8-chloro-2-methylquinoline is characterized by π-π stacking interactions between the aromatic rings of adjacent molecules, with a centroid-centroid distance of 3.819 Å[1]. This type of interaction is a significant contributor to the stability of the crystal lattice.

For 8-Chloro-5-methyl-2-phenylquinoline, we can anticipate a more complex packing arrangement due to the presence of the bulky phenyl group. In addition to π-π stacking between the quinoline cores, we may also observe:

  • CH-π interactions: The hydrogen atoms of the phenyl and methyl groups could interact with the π-electron clouds of adjacent quinoline or phenyl rings.

  • Halogen bonding: The chlorine atom at the 8-position could potentially participate in halogen bonding interactions with electronegative atoms in neighboring molecules.

  • Steric influence of the phenyl group: The orientation of the phenyl group will significantly influence how the molecules pack in the solid state, potentially leading to the formation of different polymorphs.

Comparative Analysis with Other Substituted Quinolines

To further contextualize the expected structural features of 8-Chloro-5-methyl-2-phenylquinoline, it is instructive to consider the crystal structures of other substituted quinolines.

  • 4-Substituted Amino Quinolines: Studies on these compounds have revealed the importance of hydrogen bonding in their crystal packing, particularly when functional groups capable of hydrogen bond donation or acceptance are present.

  • 2-Styryl-8-nitro and 2-Styryl-8-hydroxy Quinolines: These examples highlight how substituents at the 8-position can influence the planarity of the molecule and the nature of the supramolecular architecture, with observed interactions including O-H···O, C-H···O, and π-π stacking[4][5].

  • Fluorinated 2-(2-Pyridyl)Quinolines: The introduction of fluorine atoms can affect the geometry of the aromatic system and lead to different intermolecular interactions[2].

The presence of the 8-chloro and 5-methyl groups in the target compound will undoubtedly play a crucial role in dictating its solid-state structure, likely leading to a unique packing motif compared to these other examples.

Conclusion and Future Directions

While the definitive crystal structure of 8-Chloro-5-methyl-2-phenylquinoline remains to be determined, a comprehensive understanding of its likely solid-state properties can be gleaned from a comparative analysis of structurally related compounds. The crystal structure of 8-chloro-2-methylquinoline serves as an excellent starting point, suggesting that π-π stacking will be a key feature, while the addition of the 5-methyl and 2-phenyl groups is expected to introduce further complexity to the molecular conformation and crystal packing.

The experimental determination of the crystal structure of 8-Chloro-5-methyl-2-phenylquinoline is a critical next step. The methodologies for synthesis, crystallization, and X-ray diffraction outlined in this guide provide a clear roadmap for achieving this goal. The resulting structural information will be invaluable for advancing the development of this and other related quinoline derivatives as potential therapeutic agents.

References

A comprehensive list of all sources cited in this guide is provided below.

  • Crystal structure of 8-chloro-2-methylquinoline. Acta Crystallographica Section E: Structure Reports Online, E65(7), o1463. [Link]

  • Substituent-Controlled Structural, Supramolecular, and Cytotoxic Properties of a Series of 2-Styryl-8-nitro and 2-Styryl-8-hydroxy Quinolines. ACS Omega, 7(28), 24451–24464. [Link]

  • X-Ray Crystallographic Studies in A Series of Substituted (Fluorinated) 2-(2-Pyridyl)Quinolines. ResearchGate. [Link]

  • Substituent-Controlled Structural, Supramolecular, and Cytotoxic Properties of a Series of 2-Styryl-8-nitro and 2-Styryl-8-hydroxy Quinolines. National Center for Biotechnology Information. [Link]

  • Synthesis of 8-chloro-2-methylquinoline. PrepChem.com. [Link]

  • 8-Chloro-2-methylquinoline. PubChem. [Link]

  • The Cambridge Structural Database (CSD). Cambridge Crystallographic Data Centre (CCDC). [Link]

  • Synthesis and Crystal Structure of 5-chloroquinolin-8-yl Acrylate. ResearchGate. [Link]

  • Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI. [Link]

  • Synthesis of substituted 8-aminoquinolines and phenanthrolines through a Povarov approach. Organic & Biomolecular Chemistry, 19(21), 4745-4753. [Link]

Sources

Validation

A Senior Application Scientist's Guide to Elemental Analysis Standards for 8-Chloro-5-methyl-2-phenylquinoline

In the landscape of drug discovery and development, the precise characterization of novel chemical entities is paramount. For a compound such as 8-Chloro-5-methyl-2-phenylquinoline, a halogenated quinoline derivative, ri...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of drug discovery and development, the precise characterization of novel chemical entities is paramount. For a compound such as 8-Chloro-5-methyl-2-phenylquinoline, a halogenated quinoline derivative, rigorous elemental analysis is not merely a routine check; it is a foundational pillar of its chemical identity and purity assessment. This guide provides an in-depth comparison of elemental analysis standards and methodologies pertinent to this specific molecule, offering researchers, scientists, and drug development professionals a comprehensive framework for selecting the most appropriate analytical strategy.

The molecular formula for 8-Chloro-5-methyl-2-phenylquinoline is C₁₇H₁₂ClN, with a molecular weight of 265.74 g/mol . The theoretical elemental composition is:

  • Carbon (C): 76.84%

  • Hydrogen (H): 4.55%

  • Chlorine (Cl): 13.34%

  • Nitrogen (N): 5.27%

Achieving experimental values that closely align with these theoretical percentages is a critical determinant of sample purity. This guide will explore the primary techniques employed for this purpose: Combustion Analysis for Carbon, Hydrogen, and Nitrogen (CHN), and various methods for Chlorine determination, including Combustion with coulometric titration and Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Comparative Analysis of Key Methodologies

The selection of an elemental analysis technique is a critical decision driven by factors such as the required precision, sample throughput, matrix complexity, and regulatory requirements. For a pharmaceutical compound like 8-Chloro-5-methyl-2-phenylquinoline, both classical and modern instrumental methods offer distinct advantages and limitations.

Parameter Combustion Analysis (CHN) Combustion with Coulometric Titration (for Cl) Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) (for Cl)
Principle Sample is combusted in a high-oxygen environment; the resulting gases (CO₂, H₂O, N₂) are separated and quantified.[1][2]The sample is combusted, and the resulting hydrogen chloride (HCl) is absorbed into a solution and titrated coulometrically.[3][4]The sample is introduced into a high-temperature plasma, which atomizes and ionizes the elements. The ions are then separated by mass-to-charge ratio and detected.[5][6][7][8]
Elements Determined C, H, N (S can also be included)Chlorine, Bromine, Iodine[9]A wide range of elements, including Chlorine.[7][10]
Precision High (typically within ±0.3% of the theoretical value)[11]High (ppm to percentage levels)Very high (ppb to ppm levels)[7]
Detection Limits Percentage levelsppm to percentage levels[3]ppt to ppm levels[7]
Sample Throughput High (automated systems are common)Moderate to HighHigh (with autosamplers)[7]
Matrix Effects Generally low for pure organic compounds.Can be affected by other halides.[12]Can be significant, requiring careful matrix matching or the use of collision/reaction cells.
Regulatory Acceptance Well-established and accepted by pharmacopeias.[11]Standardized method (e.g., ASTM D5808).Widely accepted, particularly for trace elemental impurities (USP <232>/<233>).[10][13]
Cost (Instrument) ModerateModerateHigh
Expertise Required ModerateModerateHigh

Experimental Protocols

Protocol 1: CHN Analysis by Combustion

This protocol outlines the determination of Carbon, Hydrogen, and Nitrogen in 8-Chloro-5-methyl-2-phenylquinoline using a modern elemental analyzer. The underlying principle is the complete combustion of the sample in a pure oxygen environment, followed by the separation and detection of the resulting gaseous products (CO₂, H₂O, and N₂).

Workflow for CHN Analysis:

Caption: Workflow for CHN Combustion Analysis.

Step-by-Step Methodology:

  • Instrument Preparation: Ensure the elemental analyzer is calibrated with a certified reference material (CRM) such as Acetanilide or Sulfanilamide.[14] The combustion and reduction tubes should be in good condition.

  • Sample Preparation: Accurately weigh 1-3 mg of 8-Chloro-5-methyl-2-phenylquinoline into a tin capsule. The exact weight should be recorded.

  • Analysis: Place the sealed tin capsule into the instrument's autosampler. Initiate the analysis sequence.

  • Combustion: The sample is dropped into a high-temperature furnace (typically 900-1000°C) with a constant flow of oxygen. The organic material is instantaneously combusted.

  • Gas Purification and Separation: The resulting gas mixture (CO₂, H₂O, N₂, and others) is passed through a reduction tube to convert nitrogen oxides (NOx) to N₂. The gases are then separated using a chromatographic column.

  • Detection: A thermal conductivity detector (TCD) measures the concentration of CO₂, H₂O, and N₂ relative to a helium carrier gas.

  • Calculation: The instrument's software calculates the percentage of C, H, and N based on the sample weight and the detector's response.

Trustworthiness of the Protocol: The use of CRMs for calibration ensures the traceability and accuracy of the results. The acceptance criterion for a valid analysis is typically that the experimental values for C, H, and N are within ±0.4% of the theoretical values.[11]

Protocol 2: Chlorine Determination by Oxygen Flask Combustion and Potentiometric Titration

This method is a classic and reliable technique for determining the halogen content in organic compounds.[9]

Workflow for Oxygen Flask Combustion:

Caption: Workflow for Chlorine Determination by Oxygen Flask Combustion.

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh 5-10 mg of 8-Chloro-5-methyl-2-phenylquinoline onto a piece of halogen-free filter paper. Fold the paper and place it in a platinum sample holder.

  • Combustion: Add an absorbing solution (e.g., dilute sodium hydroxide with hydrogen peroxide) to a heavy-walled combustion flask.[9] Purge the flask with oxygen for 1 minute.[9] Ignite the filter paper and quickly insert the sample holder into the flask, sealing it. The combustion occurs rapidly in the oxygen-rich environment.

  • Absorption: After combustion is complete, allow the flask to cool. The resulting hydrogen chloride (HCl) gas will be absorbed by the solution, forming chloride ions (Cl⁻).

  • Titration: Transfer the absorption solution to a beaker and acidify it with nitric acid. Titrate the solution potentiometrically with a standardized silver nitrate (AgNO₃) solution. The endpoint is detected as a sharp change in potential.

  • Calculation: The percentage of chlorine is calculated based on the volume of AgNO₃ consumed, its normality, and the initial sample weight.

Trustworthiness of the Protocol: This method's accuracy is validated by analyzing a certified organic halogen standard in parallel. The complete combustion is visually confirmed by the absence of soot in the flask.

Protocol 3: Chlorine Determination by Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

ICP-MS offers a highly sensitive method for elemental analysis and is particularly useful for trace-level quantification.[7][10] While typically used for trace metals, it can be adapted for chlorine analysis in organic matrices.

Workflow for ICP-MS Analysis:

G A Sample Digestion/Dilution B Introduction into ICP Torch A->B C Atomization & Ionization in Argon Plasma B->C D Ion Extraction into Mass Spectrometer C->D E Mass Filtering in Quadrupole D->E F Ion Detection E->F G Data Analysis & Concentration Calculation F->G

Caption: Workflow for Chlorine Analysis by ICP-MS.

Step-by-Step Methodology:

  • Sample Preparation: A key challenge is the sample introduction of an organic compound. This can be achieved by:

    • Microwave Digestion: Digesting the sample in a closed vessel with strong acids (e.g., nitric acid) to break down the organic matrix and bring the chlorine into an aqueous solution.

    • Dilution in an Organic Solvent: Diluting the sample in a suitable organic solvent (e.g., isopropanol, kerosene) and introducing it directly into the ICP-MS using a specialized sample introduction kit.[6]

  • Instrument Calibration: Calibrate the ICP-MS using a series of certified chlorine standards in a matrix that matches the prepared sample (aqueous or organic).

  • Analysis: Introduce the prepared sample into the ICP-MS. The high-temperature argon plasma desolvates, atomizes, and ionizes the sample.

  • Mass Spectrometry: The ions are guided into the mass spectrometer, where they are separated based on their mass-to-charge ratio. The detector counts the ions for the specific isotopes of chlorine (³⁵Cl and ³⁷Cl).

  • Calculation: The concentration of chlorine in the sample is determined by comparing its signal intensity to the calibration curve.

Trustworthiness of the Protocol: Method validation according to ICH Q2(R1) guidelines is crucial for pharmaceutical analysis.[15] This includes demonstrating specificity, linearity, accuracy, precision, and limits of detection and quantification. The use of an internal standard can help to correct for matrix effects and instrument drift.

Conclusion

For the elemental analysis of 8-Chloro-5-methyl-2-phenylquinoline, a multi-faceted approach is recommended to ensure the highest level of confidence in the compound's identity and purity.

  • CHN analysis by combustion is the gold standard for determining the carbon, hydrogen, and nitrogen content due to its high precision and reliability.

  • For the determination of chlorine, combustion with coulometric titration offers a robust and accurate method suitable for percentage-level quantification.

  • ICP-MS provides exceptional sensitivity and can be employed for chlorine determination, especially if trace elemental impurities are also of interest. However, it requires more complex sample preparation and method development.

By employing these well-established and validated methods, researchers and drug development professionals can confidently ascertain the elemental composition of 8-Chloro-5-methyl-2-phenylquinoline, a critical step in its journey from a novel compound to a potential therapeutic agent.

References

  • Inductively Coupled Plasma-Mass Spectrometry For Elemental Analysis and Isotope Ratio Determinations in Individual Organic Compounds Separated by Gas Chromatography. Optica Publishing Group. Available from: [Link]

  • Techniques for the Analysis of Organic Chemicals by Inductively Coupled Plasma Mass Spectrometry (ICP-MS). Agilent. Available from: [Link]

  • Trace Metals Testing and Elemental Analysis for Pharmaceuticals. Intertek. Available from: [Link]

  • Elemental Analysis for the Pharmaceutical Industry Q&A. Smithers. Available from: [Link]

  • Validation of Metal Impurities in Drug Products. American Laboratory. Available from: [Link]

  • Standard Test Method for Chlorine, Bromine, or Iodine in Organic Compounds by Oxygen Flask Combustion. ASTM International. Available from: [Link]

  • Elemental Impurity Analysis in Pharmaceuticals. HPCi Media. Available from: [Link]

  • Validation Of Analytical Methods For Pharmaceutical Analysis. PharmTech. Available from: [Link]

  • ICP-MS for elemental analysis. SlideShare. Available from: [Link]

  • Elemental Analysis by ICP-MS. Agilent. Available from: [Link]

  • Certified reference materials. Wikipedia. Available from: [Link]

  • Application Note Determination of Widely Varying Chlorine Contents in Glycerol and MCT Oil by Combustion Elemental Analysis with. Analytik Jena. Available from: [Link]

  • Determination of the fluorine, chlorine, bromine and sulphur contents after combustion disclosure. ResearchGate. Available from: [Link]

  • Inductively Coupled Plasma Mass Spectrometry: Introduction to Analytical Aspects. PMC. Available from: [Link]

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 8-Chloro-5-methyl-2-phenylquinoline

An Expert Guide to the Safe Handling of 8-Chloro-5-methyl-2-phenylquinoline and its Analogs Disclaimer: No specific Safety Data Sheet (SDS) is available for 8-Chloro-5-methyl-2-phenylquinoline. The following guidance is...

Author: BenchChem Technical Support Team. Date: February 2026

An Expert Guide to the Safe Handling of 8-Chloro-5-methyl-2-phenylquinoline and its Analogs

Disclaimer: No specific Safety Data Sheet (SDS) is available for 8-Chloro-5-methyl-2-phenylquinoline. The following guidance is synthesized from safety data on the parent compound, quinoline, and structurally similar chloro- and methyl-substituted quinoline derivatives. It is imperative that researchers conduct a thorough, site-specific risk assessment and consult with their institution's Environmental Health and Safety (EHS) department before commencing any work. This guide provides a baseline for establishing safe laboratory practices.

Synthesized Hazard Assessment

Based on data from analogous quinoline compounds, 8-Chloro-5-methyl-2-phenylquinoline should be handled as a hazardous substance. Quinolines as a class are known for their potential toxicity, and halogenated aromatic compounds often present specific health and environmental hazards.[1][2][3]

The table below summarizes the anticipated hazard profile based on data from related chemicals.

Hazard ClassificationAnalogous Compound(s)Key Findings & Potential Risks
Acute Toxicity (Oral) Quinoline, 2-MethylquinolineHarmful or toxic if swallowed.[4][5] Ingestion may cause nausea and presents a serious health hazard.[2][6]
Acute Toxicity (Dermal) Quinoline, 2-MethylquinolineHarmful in contact with skin.[4][5]
Skin Corrosion/Irritation Quinoline, 8-Chloro-2-methylquinolineCauses skin irritation.[4][5][7][8]
Serious Eye Damage/Irritation Quinoline, 8-Chloro-2-methylquinolineCauses serious eye irritation or damage.[2][4][7][8]
Respiratory Irritation 2-Methylquinoline, 5-Chloro-8-hydroxyquinolineMay cause respiratory irritation.[5][9][10][11]
Germ Cell Mutagenicity QuinolineSuspected of causing genetic defects.[2][12]
Carcinogenicity QuinolineMay cause cancer.[2][12]
Aquatic Toxicity QuinolineToxic to aquatic life with long-lasting effects.[2][6]

Engineering Controls: The First Line of Defense

The primary method for controlling exposure is to handle the chemical in a controlled environment. Direct handling on an open bench is strictly prohibited.

  • Chemical Fume Hood: All procedures, including weighing, transferring, solution preparation, and reaction quenching, must be performed inside a certified and operational chemical fume hood. This ensures that any vapors, dusts, or aerosols are captured at the source.

  • Ventilation: The laboratory must have good general ventilation to supplement the local exhaust of the fume hood.[4][6]

  • Emergency Equipment: An emergency eyewash station and safety shower must be readily accessible and tested regularly.[1]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent dermal, ocular, and respiratory exposure.[1] PPE must be inspected before each use and removed correctly to avoid cross-contamination.[12][13]

PPE TypeSpecification & RationaleRecommended for
Hand Protection Chemical-resistant gloves (Nitrile or Butyl Rubber) tested to EN 374.[1][2][4] A double-gloving strategy is recommended for enhanced protection during transfers of significant quantities. Rationale: Prevents direct skin contact. Quinolines can be harmful upon dermal absorption.[4][5]All handling procedures.
Eye/Face Protection Tightly fitting safety goggles with side-shields (EN 166). A face shield must be worn over goggles whenever there is a splash or spatter hazard.[1][12] Rationale: Protects against splashes and potential dust particles, preventing serious eye irritation or damage.[2][7]All handling procedures.
Skin & Body Protection Flame-resistant laboratory coat. For larger quantities or procedures with a high risk of splashing, chemical-resistant aprons or suits should be worn.[1][2] Rationale: Protects skin and personal clothing from contamination.All handling procedures.
Respiratory Protection Not typically required if all work is conducted within a certified fume hood. If weighing the solid compound outside of a containment system (not recommended) or if engineering controls are insufficient, a NIOSH-approved respirator with OV/AG/P99 (US) or ABEK-P2 (EU) cartridges is required.[1][13] Rationale: Protects against inhalation of harmful dust or aerosols.Weighing solids, potential for aerosol generation, or emergency spill response.

Operational Plan: Step-by-Step Handling Workflow

Adherence to a strict, procedural workflow minimizes risk during handling.

Preparation & Weighing:

  • Don PPE: Before gathering any materials, put on all required PPE as detailed in the table above.

  • Work in Fume Hood: Place all necessary equipment (balance, weigh paper, spatulas, glassware) inside the chemical fume hood.

  • Tare Balance: Place weigh paper on the balance and tare it.

  • Transfer Solid: Carefully transfer the 8-Chloro-5-methyl-2-phenylquinoline solid from its storage container to the weigh paper using a clean spatula. Avoid creating dust. If dust is generated, allow the fume hood to clear it before proceeding.

  • Seal Container: Immediately and tightly seal the primary storage container.[6]

  • Record Weight: Record the final weight.

Solution Preparation:

  • Add to Glassware: Carefully add the weighed solid to the appropriate glassware inside the fume hood.

  • Add Solvent: Slowly add the desired solvent, ensuring the container is aimed away from your face to prevent splashes.

  • Mix: Mix the solution as required (stirring, sonication) entirely within the fume hood.

Post-Handling & Decontamination:

  • Clean Equipment: Decontaminate any non-disposable equipment (spatulas, glassware) with an appropriate solvent. Collect this rinse as hazardous waste.

  • Clean Work Area: Wipe down the work surface inside the fume hood with a suitable solvent and absorbent pads. Dispose of pads as hazardous waste.

  • Doff PPE: Remove PPE in the correct order (gloves first, then face shield/goggles, then lab coat) to avoid self-contamination.

  • Wash Hands: Wash hands thoroughly with soap and water after handling is complete.[4][6]

Safe Handling Workflow Diagram

prep 1. Preparation - Assemble all equipment in fume hood - Don full PPE (double gloves, goggles, face shield, lab coat) weigh 2. Weighing & Transfer - Handle solid exclusively in fume hood - Minimize dust generation - Immediately seal source container prep->weigh Proceed with caution handling 3. In-Use Operations - Prepare solutions in fume hood - Keep all vessels closed when not in use - Maintain situational awareness for splashes weigh->handling Transfer weighed solid decon 4. Decontamination - Clean all equipment with appropriate solvent - Collect all rinsate as hazardous waste - Wipe down fume hood surfaces handling->decon After procedure completion disposal 5. Waste Disposal - Segregate halogenated waste - Dispose of contaminated PPE and materials in designated hazardous waste bins decon->disposal Segregate waste streams post 6. Post-Handling - Doff PPE correctly - Wash hands thoroughly disposal->post Final step

Caption: A logical workflow for the safe handling of quinoline derivatives.

Emergency Procedures

Immediate and correct action is critical in the event of an exposure or spill.

  • Skin Contact: Immediately flush the affected skin with copious amounts of soap and water for at least 15 minutes.[7][11] Remove all contaminated clothing while flushing. Seek medical attention if irritation persists.[14]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[9][15] Remove contact lenses if present and easy to do.[6] Seek immediate medical attention.

  • Inhalation: Move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration.[14] Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[13] Never give anything by mouth to an unconscious person.[12] Call a poison control center or seek immediate medical attention.[4]

  • Spill Cleanup: Evacuate the immediate area. Eliminate all ignition sources.[3] Wearing full PPE (including respiratory protection), cover the spill with an inert absorbent material like vermiculite or sand.[3][12] Scoop the material into a suitable, labeled container for hazardous waste disposal.[12] Do not allow the material to enter drains or waterways.[3][12]

Disposal Plan

All waste materials must be treated as hazardous waste. Environmental release must be avoided.[6][12]

  • Chemical Waste: Collect all surplus material and solutions in a designated, labeled hazardous waste container for halogenated organic compounds .

  • Contaminated Materials: All items that have come into contact with the chemical, including gloves, weigh paper, absorbent pads, and disposable labware, must be placed in a sealed, labeled container for solid hazardous waste.[12]

  • Disposal Method: Do not dispose of down the drain.[16] The designated waste must be handled by a licensed professional waste disposal service, likely for high-temperature incineration.[14] Follow all local, state, and federal environmental regulations.[14][16]

References

  • QUINOLINE FOR SYNTHESIS - Loba Chemie. (n.d.). Retrieved from [Link]

  • Safety Data Sheet: quinoline - Chemos GmbH&Co.KG. (2019, April 11). Retrieved from [Link]

  • Quinoline - SAFETY DATA SHEET - Penta chemicals. (2025, May 13). Retrieved from [Link]

  • material safety data sheet - Capot Chemical. (2025, December 16). Retrieved from [Link]

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  • Proper disposal of chemicals - Sciencemadness Wiki. (2025, August 20). Retrieved from [Link]

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  • Material Safety Data Sheet - Pi Chemicals. (n.d.). Retrieved from [Link]

  • 8-Chloro-2-methylquinoline | C10H8ClN | CID 221113 - PubChem - NIH. (n.d.). Retrieved from [Link]

  • Quinoline - Hazardous Substance Fact Sheet. (n.d.). New Jersey Department of Health. Retrieved from [Link]

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